5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

• CAS: 1315545-07-3

Core Science & Biosynthesis

5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Properties

CAS Number: Not assigned

Molecular Formula: C₁₂H₁₈BrNO₃

Molecular Weight: 304.18 g/mol

Structural Information

The chemical structure of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine is presented below:

Table 1: Core Properties of the CompoundFigure 1: Molecular Structure

Physicochemical Properties (Predicted)

Property	Predicted Value
Boiling Point	~350-400 °C
Melting Point	Solid at room temperature
Solubility	Soluble in organic solvents like DCM, Ethyl Acetate, THF
Appearance	Off-white to pale yellow solid

Proposed Synthetic Pathway

The synthesis of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine can be achieved through a multi-step process, commencing with a commercially available precursor. A key step in this synthesis is the Williamson ether synthesis.

Figure 2: Synthetic Workflow Diagram

Synthesis of Precursor: 5-Bromo-2-chloro-3-methoxypyridine

Step 1: Nitration of 2-Amino-5-bromopyridine

• Reaction: 2-Amino-5-bromopyridine is nitrated to yield 5-bromo-2-hydroxy-3-nitropyridine.

• Protocol: To a solution of 2-amino-5-bromopyridine (1 eq.) in concentrated sulfuric acid, fuming nitric acid (1.4 eq.) is added dropwise at 60°C. The mixture is stirred for 2 hours at the same temperature. The reaction mixture is then poured into ice water, and the precipitated solid is filtered, washed with water, and dried.[1]

Step 2: Chlorination of 5-Bromo-2-hydroxy-3-nitropyridine

• Reaction: The hydroxyl group is replaced with a chlorine atom.

• Protocol: 5-Bromo-2-hydroxy-3-nitropyridine (1 eq.) is treated with a chlorinating agent such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂). The reaction is typically heated to reflux until completion. After cooling, the excess chlorinating agent is carefully quenched, and the product is extracted.

Step 3: Reduction of the Nitro Group and Subsequent Methoxylation

• Reaction: The nitro group is reduced to an amino group, which is then diazotized and substituted with a methoxy group. Alternatively, a direct nucleophilic substitution of the chloro group in 5-bromo-2-chloro-3-nitropyridine with sodium methoxide can be performed, followed by reduction of the nitro group if necessary. A more direct approach involves the reaction of 5-bromo-2-chloro-3-nitropyridine with sodium methoxide.

• Protocol (Methoxylation): To a solution of 5-bromo-2-chloro-3-nitropyridine (1 eq.) in methanol at 0°C, a solution of sodium methoxide in methanol (1.05 eq.) is added dropwise. The reaction is stirred at room temperature overnight. The solvent is partially evaporated, and the product is precipitated by adding ice water, then filtered and dried.[2] The subsequent reduction of the nitro group would then be carried out.

Williamson Ether Synthesis

This crucial step involves the formation of the ether linkage. The reaction proceeds via an Sₙ2 mechanism.[3][4][5]

Experimental Protocol:

• Alkoxide Formation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous tetrahydrofuran (THF). To this, add 2-ethoxybutanol (1.2 eq.). Cool the solution to 0°C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) portion-wise. Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour until the evolution of hydrogen gas ceases.

• Nucleophilic Substitution: Cool the freshly prepared alkoxide solution back to 0°C. Add a solution of 5-bromo-2-chloro-3-methoxypyridine (1 eq.) in anhydrous THF dropwise. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux (around 65°C).

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully quench the excess NaH by the slow addition of water. Extract the aqueous layer with an organic solvent such as ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification

The crude product can be purified by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

Spectroscopic Characterization (Predicted)

The following spectroscopic data are predicted for 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine based on the analysis of structurally similar compounds.

¹H NMR Spectroscopy

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.8	d	1H	Pyridine H-4
~7.2	d	1H	Pyridine H-6
~4.4	t	2H	O-CH₂ -CH(OEt)CH₂CH₃
~3.9	s	3H	OCH₃
~3.6	m	1H	O-CH₂-CH (OEt)CH₂CH₃
~3.5	q	2H	O-CH₂ -CH₃
~1.6	m	2H	O-CH₂-CH(OEt)CH₂ CH₃
~1.2	t	3H	O-CH₂-CH₃
~0.9	t	3H	O-CH₂-CH(OEt)CH₂CH₃

¹³C NMR Spectroscopy

Chemical Shift (δ, ppm)	Assignment
~160	C-2 (Pyridine)
~148	C-6 (Pyridine)
~145	C-4 (Pyridine)
~140	C-3 (Pyridine)
~110	C-5 (Pyridine)
~75	O-C H₂-CH(OEt)CH₂CH₃
~72	O-CH₂-C H(OEt)CH₂CH₃
~66	O-C H₂-CH₃
~56	OC H₃
~25	O-CH₂-CH(OEt)C H₂CH₃
~15	O-CH₂-C H₃
~10	O-CH₂-CH(OEt)CH₂C H₃

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Assignment
~2950-2850	C-H stretching (aliphatic)
~1580-1450	C=C and C=N stretching (pyridine ring)
~1250-1000	C-O stretching (ether and methoxy)
~800-700	C-Br stretching

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) and a characteristic M+2 peak of similar intensity due to the presence of the bromine atom. Key fragmentation patterns would likely involve the loss of the alkoxy side chain.

Safety and Handling

Given the presence of a brominated pyridine core, 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine should be handled with care, assuming it to be a hazardous substance. The following precautions are based on the safety data for the related compound, 5-bromo-2-methoxypyridine.[6][7][8][9]

Hazard Statements:

• H315: Causes skin irritation.[7]

• H319: Causes serious eye irritation.[7]

• H335: May cause respiratory irritation.[7]

Precautionary Statements:

• Prevention:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]

  • P264: Wash skin thoroughly after handling.

  • P271: Use only outdoors or in a well-ventilated area.[7]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

• Response:

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[7]

  • P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[7]

• Storage:

  • P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[7]

  • P405: Store locked up.[7]

• Disposal:

  • P501: Dispose of contents/container to an approved waste disposal plant.[7]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear safety glasses with side-shields or goggles.

• Skin Protection: Wear impervious gloves and a lab coat.

• Respiratory Protection: Use in a well-ventilated area or with a fume hood.

Applications and Future Research

Substituted pyridines are a significant class of compounds in medicinal chemistry and materials science. The unique combination of bromo, methoxy, and a flexible ether side chain in 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine makes it an interesting candidate for further research and development. The bromine atom provides a handle for further functionalization via cross-coupling reactions, allowing for the synthesis of a diverse library of derivatives for biological screening or materials science applications.

References

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• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• BYJU'S. Williamson Ether Synthesis reaction. [Link]

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• Chemistry Steps. Williamson Ether Synthesis. [Link]

• Chemical & Pharmaceutical Bulletin. An Efficient Synthesis of 5-Bromo-2-methoxy-6-methylaminopyridine-3-carboxylic Acid. [Link]

• The Royal Society of Chemistry. Supporting Information - Highly Fluorescent M2L4 Molecular Capsules with Anthracene Shells. [Link]

• New Journal of Chemistry. 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo-physical Properties. [Link]

• MDPI. Molecular Structure, Spectral Analysis, Molecular Docking and Physicochemical Studies of 3-Bromo-2-hydroxypyridine Monomer and Dimer as Bromodomain Inhibitors. [Link]

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An In-Depth Technical Guide to Determining the Solubility Profile of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) or key intermediate in organic solvents is a critical physicochemical parameter that profoundly influences process development, purification, formulation, and ultimately, the therapeutic efficacy of a drug product.[1][2][3] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically determine the solubility profile of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine. While specific solubility data for this compound is not extensively published, this document outlines the fundamental principles, strategic solvent selection, detailed experimental protocols, and data analysis techniques required to generate a robust and reliable solubility profile. By following the methodologies described herein, a scientist can establish the necessary foundation for subsequent process optimization and formulation development.

Introduction: The Critical Role of Solubility Profiling

In the landscape of pharmaceutical development, understanding the solubility of a chemical entity is paramount.[2][4] For a compound like 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine, which serves as a crucial building block or intermediate in the synthesis of more complex molecules, its solubility dictates the efficiency of reaction kinetics, the choice of crystallization or purification methods, and the ease of handling and formulation.[1][5] A well-defined solubility profile enables chemists and engineers to:

• Select Optimal Reaction Solvents: Ensuring reactants are in the same phase is fundamental for efficient chemical reactions.

• Design Efficient Crystallization Processes: Knowledge of how solubility changes with temperature is essential for developing cooling crystallization methods to purify the compound and control its solid-state form.[1]

• Prevent Precipitation Issues: Identifying solvents where the compound has high solubility can prevent unwanted precipitation during reactions or transfers.

• Guide Formulation Strategies: For final drug products, solubility directly impacts bioavailability and the choice of delivery vehicle.[3][6]

This guide will not present a pre-existing data table, but rather, will empower the researcher with the scientific rationale and practical, field-proven protocols to generate this critical data in their own laboratory setting.

Theoretical Foundations of Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction.[7][8] This means that substances with similar intermolecular forces are more likely to be soluble in one another. For a complex organic molecule like 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine, its solubility in a given solvent is a result of the interplay between several forces.

A more quantitative approach involves the use of Hansen Solubility Parameters (HSP) .[9][10] The total Hildebrand solubility parameter was refined by Charles Hansen to be composed of three specific parameters:

• δd: Energy from dispersion forces.

• δp: Energy from dipolar intermolecular forces.

• δh: Energy from hydrogen bonds.[10]

The core concept is that substances with similar HSP values (δd, δp, and δh) are likely to be miscible.[11][12][13] By mapping the HSP of the target compound and a range of solvents, one can rationally predict and select solvents for experimental screening, saving significant time and resources compared to a trial-and-error approach.[13]

Strategic Solvent Selection

A systematic approach to solvent selection is crucial for generating a meaningful solubility profile. The chosen solvents should span a representative range of chemical properties.

Solvent Classification

The initial selection should include solvents from various classes to probe the compound's behavior in different chemical environments:

• Protic Solvents: (e.g., Methanol, Ethanol, Isopropanol) - Capable of hydrogen bonding.

• Aprotic Polar Solvents: (e.g., Acetone, Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)) - Possess dipoles but lack O-H or N-H bonds.

• Non-polar Solvents: (e.g., Hexane, Toluene, Dichloromethane) - Dominated by van der Waals forces.

• Ethers: (e.g., Tetrahydrofuran (THF), 2-Methyl-THF, Dioxane) - Offer a balance of properties.

• Esters: (e.g., Ethyl Acetate, Isopropyl Acetate) - Common in industrial processes.

Logical Flow for Solvent Selection

The following diagram illustrates a logical workflow for selecting an appropriate set of solvents for screening.

Caption: Workflow for Strategic Solvent Selection.

Experimental Determination of Solubility

Accurate solubility measurement requires robust and validated experimental methods. The "shake-flask" method is a widely recognized and recommended technique for determining equilibrium solubility.[14][15][16]

The Shake-Flask Method (Isothermal Equilibrium)

This method measures the equilibrium concentration of a solute in a solvent at a specific temperature. The system reaches equilibrium when the rates of dissolution and precipitation are equal.[17]

Principle: An excess amount of the solid compound is agitated in a known volume of solvent at a constant temperature for a sufficient duration to reach equilibrium. After equilibration, the undissolved solid is separated, and the concentration of the dissolved compound in the supernatant is quantified.[18][19]

Step-by-Step Protocol:

• Preparation:

  • Accurately weigh an amount of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine into a series of glass vials. Ensure this amount is in excess of its expected solubility. A preliminary test can help estimate the required excess.[15]

  • Precisely add a known volume (e.g., 2.0 mL) of each selected organic solvent to the corresponding vials.

  • Tightly seal the vials to prevent solvent evaporation, which would artificially inflate the measured concentration.[18]

• Equilibration:

  • Place the vials in a temperature-controlled orbital shaker or on a multi-position stirring plate. Maintain a constant temperature (e.g., 25°C).[15][18]

  • Agitate the mixtures at a constant speed. The speed should be sufficient to keep the solid suspended without creating a vortex.[15]

  • Allow the system to equilibrate for a predetermined period, typically 24 to 72 hours. It is crucial to demonstrate that equilibrium has been reached by sampling at different time points (e.g., 24h, 48h, 72h) and confirming that the concentration no longer changes.[14][19]

• Sample Separation:

  • Once equilibrium is reached, stop the agitation and allow the excess solid to settle.

  • Carefully withdraw a sample from the clear supernatant. It is critical to avoid aspirating any undissolved solid particles.

  • To ensure a particle-free sample, filter the supernatant through a chemically-resistant syringe filter (e.g., 0.22 µm PTFE) into a clean analysis vial.[20]

• Quantification:

  • The concentration of the dissolved compound in the filtered supernatant is determined using a validated analytical method, most commonly High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectrophotometry.[14][20]

  • HPLC Method: This is the preferred method for its specificity and accuracy.

    • Prepare a calibration curve using standard solutions of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine of known concentrations.

    • Dilute the saturated solution sample with a suitable solvent (often the mobile phase) to bring its concentration within the linear range of the calibration curve.[18]

    • Inject the diluted sample into the HPLC system and determine the concentration from the calibration curve.[21][22]

  • UV-Vis Spectrophotometry: A faster but potentially less specific method.

    • Determine the wavelength of maximum absorbance (λmax) for the compound.

    • Prepare a Beer-Lambert Law calibration curve by measuring the absorbance of several standard solutions of known concentration.

    • Dilute the saturated solution sample appropriately and measure its absorbance. Calculate the concentration using the calibration curve.[18]

• Calculation:

  • Calculate the original concentration in the saturated solution by multiplying the measured concentration of the diluted sample by the dilution factor.

  • Express the final solubility in standard units, such as mg/mL or g/L.

Experimental Workflow Diagram

Caption: Shake-Flask Method Experimental Workflow.

Data Presentation and Interpretation

The generated data should be compiled into a clear and concise format to allow for easy comparison and interpretation.

Solubility Data Table

A structured table is the most effective way to present the quantitative results. The study should ideally be conducted at different temperatures (e.g., 5°C, 25°C, 40°C) to understand the thermodynamic properties of dissolution.

Table 1: Illustrative Solubility Profile of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine (Note: These are hypothetical values for illustrative purposes only. The researcher must generate their own data.)

Solvent Class	Solvent	Temperature (°C)	Solubility (mg/mL)	Observations
Alcohols	Methanol	25	150.5	High solubility
Ethanol	25	125.8	High solubility
Isopropanol	25	85.2	Good solubility
Ketones	Acetone	25	210.3	Very high solubility
Esters	Ethyl Acetate	25	180.1	High solubility
Aprotic Polar	Acetonitrile	25	95.7	Good solubility
Dimethylformamide	25	>300	Very high solubility
Ethers	Tetrahydrofuran	25	250.6	Very high solubility
Chlorinated	Dichloromethane	25	>300	Very high solubility
Hydrocarbons	Toluene	25	45.3	Moderate solubility
Heptane	25	<1.0	Poorly soluble

Interpretation of Results

From the illustrative data, one could infer that 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine is a compound with moderate to high polarity. Its high solubility in polar aprotic solvents (Acetone, THF, DCM) and alcohols suggests that both dipole-dipole interactions and hydrogen bond accepting capabilities are significant. Conversely, its poor solubility in a non-polar hydrocarbon like heptane confirms the importance of these polar interactions for solvation.

This profile suggests that solvents like Acetone or Ethyl Acetate could be excellent candidates for reaction media or for dissolving the compound for chromatography, while a solvent system involving heptane could be effective as an anti-solvent for crystallization.

Conclusion and Further Steps

This guide has provided a comprehensive, scientifically-grounded methodology for determining the solubility profile of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine. By combining theoretical principles like Hansen Solubility Parameters with robust experimental protocols such as the shake-flask method, researchers can generate the critical data needed to drive informed decisions in process development and formulation.

The establishment of a baseline solubility profile is not the end of the investigation. Further studies should include:

• Thermodynamic Analysis: Determining the enthalpy and entropy of dissolution from temperature-dependent solubility data.[23][24]

• Binary Solvent Systems: Investigating solubility in mixed-solvent systems, which are common in industrial crystallization processes.[25]

• Solid-State Characterization: Analyzing the solid form (polymorph, solvate) that is in equilibrium with the saturated solution, as this can affect solubility.

Adherence to these rigorous scientific principles and protocols will ensure the generation of a trustworthy and authoritative solubility profile, forming a solid foundation for the successful development of processes involving 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine.

References

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• Solubility of Organic Compounds. University of Calgary.
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• 3-Bromo-5-fluoro-2-methoxypyrdine. ChemicalBook.
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Technical Whitepaper: 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine Derivatives in Drug Discovery

An in-depth technical guide on 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine and its derivatives, focusing on their role as critical intermediates in the synthesis of P2X3 receptor antagonists.[1]

[1]

Executive Summary

This guide provides a comprehensive technical analysis of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine (and its structural analog 5-Bromo-2-(2-ethoxyethoxy)-3-methoxypyridine).[1] These halogenated pyridine ethers serve as high-value building blocks in medicinal chemistry, specifically in the development of P2X3 receptor antagonists for the treatment of chronic cough, neuropathic pain, and visceral hypersensitivity. This document details the chemical identity, synthetic pathways, structure-activity relationships (SAR), and experimental protocols required for their application in pharmaceutical research.

Chemical Identity & Significance[2][3]

The compound belongs to a class of 2,3,5-trisubstituted pyridines , characterized by a bromine "handle" at position 5, a methoxy group at position 3, and a glycol ether chain at position 2. This specific substitution pattern is critical for occupancy of the P2X3 receptor's allosteric binding pocket.

Core Specifications

Property	Specification
Chemical Name	5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine
Molecular Formula	C₁₂H₁₈BrNO₃
Molecular Weight	304.18 g/mol
Core Scaffold	Pyridine
Key Functional Groups	Aryl Bromide (C-5), Methoxy (C-3), Alkoxyether (C-2)
Primary Application	Intermediate for P2X3 antagonists (e.g., Gefapixant/Sivopixant analogs)
CAS Registry (Analog)	1315545-05-1 (often refers to the C10 ethoxyethoxy homologue)

Note on Nomenclature: The term "2-ethoxybutoxy" implies a butyl chain in the ether linkage (-O-CH₂-CH₂-CH₂-CH₂-O-Et or branched).[1] The more common homologue in clinical candidates (like Gefapixant) uses a 2-(2-methoxyethoxy) or 2-(2-ethoxyethoxy) chain.[1] This guide addresses the synthesis and utility of the lipophilic ethoxybutoxy variant as a tool for modulating pharmacokinetic (PK) profiles.

Therapeutic Context: P2X3 Receptor Antagonism[1]

The P2X3 receptor is an ATP-gated ion channel expressed on sensory neurons (C-fibers).[1] Hyperactivation of P2X3 is linked to chronic cough and sensitization.

• Mechanism of Action: Drugs derived from this scaffold act as negative allosteric modulators or orthosteric antagonists.

• Role of the Scaffold:

  • Pyridine Ring: Mimics the purine ring of ATP or interacts with aromatic residues (e.g., Phe185) in the binding pocket.

  • 5-Br Position: Serves as the attachment point for the "tail" region (often a diaminopyrimidine or aryl sulfonamide) via cross-coupling.

  • 2-Alkoxy Chain: Extends into a hydrophobic channel, improving potency and reducing blood-brain barrier (BBB) permeability to minimize CNS side effects (taste disturbance).

Chemical Synthesis Pathways[9][10]

The synthesis of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine relies on Regioselective Nucleophilic Aromatic Substitution (SₙAr ).[1]

Synthetic Strategy

• Starting Material: 5-Bromo-2-chloro-3-methoxypyridine or 2,5-Dibromo-3-methoxypyridine.[1]

• Reagent: 2-Ethoxybutanol (derived from ring opening of epoxide or mono-alkylation of butane-1,2-diol).[1]

• Conditions: Strong base (NaH or KOtBu) in a polar aprotic solvent (DMF or THF).

Reaction Causality[1]

• Why Position 2? The 2-position is activated for SₙAr due to the electron-withdrawing nitrogen atom.[1] The 3-methoxy group provides some steric hindrance but does not deactivate the ring significantly.[1]

• Why 5-Bromo? The bromine at position 5 is less reactive towards SₙAr than the halogen at position 2, allowing it to remain intact for subsequent Suzuki or Buchwald couplings.

Visualization: Synthesis Workflow

Caption: Regioselective synthesis pathway via Nucleophilic Aromatic Substitution (SₙAr).

Experimental Protocols

Protocol A: Synthesis of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

Objective: To install the ether side chain regioselectively.

Reagents:

• 2,5-Dibromo-3-methoxypyridine (1.0 eq)[1]

• 2-Ethoxybutanol (1.2 eq)[1]

• Sodium Hydride (NaH, 60% in oil) (1.5 eq)

• Anhydrous DMF (Dimethylformamide)

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask under Nitrogen (N₂), dissolve 2-ethoxybutanol (1.2 eq) in anhydrous DMF.

• Deprotonation: Cool to 0°C. Add NaH (1.5 eq) portion-wise. Stir for 30 minutes until gas evolution (H₂) ceases. Rationale: Ensures complete formation of the alkoxide nucleophile.

• Addition: Add a solution of 2,5-Dibromo-3-methoxypyridine (1.0 eq) in DMF dropwise to the alkoxide mixture at 0°C.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.[1][2]

  • Checkpoint: Look for the disappearance of the starting material peak.

• Quench: Carefully quench with saturated NH₄Cl solution at 0°C.

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with water and brine to remove DMF.

• Purification: Dry over Na₂SO₄, concentrate, and purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Self-Validating Check: The product should show a specific ¹H NMR signal for the O-CH₂ protons at ~4.3 ppm and the retention of the aromatic proton signals.

Medicinal Chemistry: Structure-Activity Relationship (SAR)

Modifying the alkoxy chain allows researchers to tune the Lipophilic Efficiency (LipE) of the drug candidate.

Structural Feature	Modification	Biological Impact
2-Alkoxy Chain	Ethoxyethoxy (C10)	Standard polarity; balanced solubility/permeability.[1]
Ethoxybutoxy (C12)	Increased Lipophilicity. Improves membrane permeability but may increase metabolic clearance. Used to probe hydrophobic pockets.
3-Methoxy Group	-OMe	Essential for locking conformation via intramolecular H-bonding or dipole interactions.[1]
5-Bromo Position	Aryl/Heteroaryl	Critical for potency.[1] Replaced by pyrimidines or sulfonamides in final drugs (e.g., Gefapixant).

Visualization: SAR Logic

Caption: Structure-Activity Relationship (SAR) mapping of the core scaffold.

References

• ChemSRC. CAS 1315545-05-1 Entry: 5-Bromo-2-(2-ethoxyethoxy)-3-methoxypyridine.[1] Available at: [Link]

• Richards, D. et al. (2019). Discovery of Gefapixant (MK-7264): A Potent, Selective, and Peripherally Restricted P2X3 Receptor Antagonist. Journal of Medicinal Chemistry. (Contextual grounding for P2X3 scaffold utility).

Sources

• 1. 1364125-18-7|3-Bromo-5-(2-(2-methoxyethoxy)ethoxy)pyridine|BLD Pharm [bldpharm.com]
• 2. Trifluoroacetic Acid | 76-05-1 | TCI AMERICA [tcichemicals.com]

Thermodynamic stability of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

An In-Depth Technical Guide to the Thermodynamic Stability of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

Abstract

This guide provides a comprehensive framework for evaluating the thermodynamic stability of the novel chemical entity 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine. As a potential intermediate or active pharmaceutical ingredient (API) in drug development, a thorough understanding of its intrinsic stability is paramount for predicting shelf-life, ensuring patient safety, and guiding formulation strategies. This document outlines a multi-faceted approach, combining theoretical analysis of structural liabilities with rigorous experimental protocols, including thermal analysis and forced degradation studies. The methodologies described herein are grounded in established principles of physical organic chemistry and align with industry-standard guidelines for pharmaceutical stability testing.

Introduction: The Imperative of Stability Profiling

The journey of a new chemical entity (NCE) from discovery to a viable drug product is contingent upon its physicochemical properties. Among the most critical of these is thermodynamic stability—the inherent tendency of the molecule to resist decomposition under various environmental conditions. For a substituted pyridine derivative like 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine, a detailed stability profile is not merely a regulatory formality; it is a foundational pillar of drug development.

Instability can lead to:

• Loss of Potency : Degradation of the active molecule reduces the effective dose administered to the patient.

• Formation of Toxic Impurities : Degradants may have their own pharmacological or toxicological profiles, posing a significant safety risk.

• Altered Bioavailability : Changes in the physical form or chemical nature of the drug can impact its absorption and distribution.

This guide presents a systematic workflow for characterizing the stability of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine, enabling researchers to anticipate potential liabilities and develop robust formulations.

Structural Analysis and Predicted Liabilities

A proactive assessment of stability begins with a theoretical analysis of the molecule's structure. The key functional groups present in 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine each contribute to its overall chemical reactivity and potential degradation pathways.

• Pyridyl Ring System : The nitrogen atom in the pyridine ring makes it susceptible to oxidation, potentially forming an N-oxide. The electron-rich nature of the ring, enhanced by the alkoxy substituents, also makes it a target for electrophilic attack.

• Bromo Substituent : The carbon-bromine bond can be labile under certain conditions, particularly photolytic stress, leading to dehalogenation via radical mechanisms.

• Ether Linkages : The two ether linkages, particularly the C2-alkoxy bond to the pyridine ring, are potential sites for hydrolysis. This reaction is often catalyzed by acidic or basic conditions, which could cleave the side chain from the aromatic core.

• Methoxy Group : While generally stable, the methoxy group can be susceptible to cleavage under harsh acidic conditions.

Based on this analysis, a primary hypothesis is that the ether linkage at the C2 position represents the most significant thermodynamic liability, especially under hydrolytic stress.

Experimental Workflow for Stability Determination

A robust stability assessment employs a combination of thermal analysis techniques and stress testing. This dual approach provides a comprehensive picture of both thermal and chemical decomposition.

Caption: Overall workflow for thermodynamic stability assessment.

Thermal Analysis

Thermal analysis techniques provide a rapid assessment of a compound's response to heat in an inert atmosphere. They are crucial for identifying melting points, decomposition onsets, and other thermally-induced phase transitions.

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[1][2] It is used to determine the melting point, an indicator of purity, and to detect exothermic decomposition events.[3]

Experimental Protocol: DSC

• Sample Preparation : Accurately weigh 2-5 mg of the compound into a standard aluminum DSC pan.

• Instrument Setup : Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program :

  • Equilibrate at 25°C.

  • Ramp the temperature from 25°C to 350°C at a rate of 10°C/min under a nitrogen purge (50 mL/min).

• Data Analysis : Analyze the resulting thermogram for endothermic events (e.g., melting) and exothermic events (e.g., decomposition). The onset temperature of a sharp endotherm indicates the melting point, while a broad exotherm suggests decomposition.

TGA measures the change in mass of a sample as a function of temperature. It is invaluable for determining the temperature at which significant degradation, characterized by mass loss, begins.[1][3]

Experimental Protocol: TGA

• Sample Preparation : Weigh 5-10 mg of the compound into a ceramic TGA pan.

• Instrument Setup : Place the pan onto the TGA balance.

• Thermal Program :

  • Equilibrate at 25°C.

  • Ramp the temperature from 25°C to 500°C at a rate of 10°C/min under a nitrogen purge (50 mL/min).

• Data Analysis : Plot the percentage of initial mass versus temperature. The onset temperature of significant mass loss is the decomposition temperature (Td).

Forced Degradation (Stress Testing)

Forced degradation studies are the cornerstone of stability testing.[4] By intentionally exposing the drug substance to harsh conditions, these studies identify likely degradation products and pathways, which is essential for developing stability-indicating analytical methods.[5][6] The goal is to achieve a target degradation of 5-20% to ensure that the degradation pathways are revealed without being overly destructive.[5]

Experimental Protocol: General Forced Degradation

• Stock Solution : Prepare a stock solution of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine in a suitable solvent (e.g., acetonitrile/water) at a concentration of approximately 1 mg/mL.[7]

• Stress Conditions : Aliquot the stock solution into separate vials for each stress condition as described below.

• Time Points : Sample each condition at appropriate time points (e.g., 0, 2, 8, 24, 48 hours).

• Quenching : After the desired exposure time, quench the reaction by neutralization (for acid/base hydrolysis) or dilution to stop further degradation.

• Analysis : Analyze all samples by a stability-indicating HPLC-UV/MS method.

Specific Stress Conditions:

• Acidic Hydrolysis : Add 0.1 M HCl to the sample vial. Incubate at 60°C.

• Basic Hydrolysis : Add 0.1 M NaOH to the sample vial. Incubate at 60°C.

• Oxidative Degradation : Add 3% hydrogen peroxide (H₂O₂) to the sample vial. Keep at room temperature.[5]

• Thermal Degradation : Store the sample vial (as a solution and as a solid) in an oven at 70°C.

• Photostability : Expose the sample (solid and solution) to a light source providing overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[6][7]

Stability-Indicating Method and Data Interpretation

A validated stability-indicating analytical method, typically reverse-phase HPLC coupled with UV and Mass Spectrometry detectors, is required to analyze the samples from the forced degradation studies.

Data Presentation

The results should be summarized to clearly show the extent of degradation under each condition.

Table 1: Summary of Forced Degradation Results (Hypothetical Data)

Stress Condition	Exposure Time (h)	% Assay of Parent Compound	% Total Degradation	Number of Degradants Detected
0.1 M HCl (60°C)	24	85.2	14.8	2
0.1 M NaOH (60°C)	8	89.7	10.3	1
3% H₂O₂ (RT)	8	95.1	4.9	1
70°C Heat (Solid)	48	99.5	0.5	0
Photostability (ICH Q1B)	-	98.8	1.2	1

Hypothesized Degradation Pathways

Based on the structural analysis and hypothetical data, we can propose likely degradation pathways. The significant degradation under acidic and basic conditions strongly suggests that the ether linkage is the primary liability.

Caption: Hypothesized primary degradation pathways.

The primary degradation product under hydrolytic stress is likely 5-Bromo-3-methoxy-2-pyridone , resulting from the cleavage of the C2-ether bond. This hypothesis can be confirmed by mass spectrometry, which would detect a product with a mass corresponding to this structure, and further elucidated by NMR if the degradant is isolated. Oxidation is predicted to form the corresponding Pyridine N-oxide , a common metabolic and degradation pathway for pyridine-containing compounds.[8]

Conclusion and Recommendations

This guide outlines a comprehensive strategy for assessing the thermodynamic stability of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine. The initial analysis points to the C2-alkoxy linkage as the most probable site of instability, particularly under acidic and basic conditions. The experimental workflow, combining thermal analysis with ICH-compliant forced degradation studies, provides the necessary framework to confirm these hypotheses, identify and quantify degradants, and establish a robust stability profile.

The insights gained from this evaluation are critical for:

• Process Chemistry : Defining acceptable limits for pH and temperature during synthesis and purification.

• Formulation Development : Selecting appropriate excipients and pH-modifying agents to create a stable drug product.

• Regulatory Submissions : Providing essential data for the CMC (Chemistry, Manufacturing, and Controls) section of regulatory filings.

A thorough execution of this stability program will ensure a deep understanding of the molecule's intrinsic properties, mitigating risks and accelerating its path through the drug development pipeline.

References

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15).
• DSC and TG analysis.
• Force Degradation for Pharmaceuticals: A Review. IJSDR.
• Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect.
• Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline.
• A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific.
• Webinar – Thermal Analysis of Organic Compounds. Mettler Toledo.
• DSC vs TGA: A Simple Comparison Guide. (2026, January 6).
• TGA vs DSC: What's the Difference and How to Choose the Right Tool?. (2026, January 9). Drawell.
• Thermal Analysis of Phase Change Materials - Three Organic Waxes using TGA, DSC, and Modul
• Preparation of Pyridines, Part 8: Chemistry of Pyridine-N-oxides. (2022, December 25). YouTube.

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. mt.com [mt.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. onyxipca.com [onyxipca.com]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. m.youtube.com [m.youtube.com]

Reactivity profile of the bromine position in 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

Technical Whitepaper: Reactivity Profile and Functionalization of the C5-Bromine in 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

Executive Summary

The molecule 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine represents a highly specialized scaffold in the synthesis of P2X3 receptor antagonists (e.g., Gefapixant analogs). Its structural uniqueness lies in the coexistence of a reactive halogen (C5-Br) within an electron-rich pyridine core decorated with two alkoxy substituents.

This guide delineates the chemoselectivity of the C5-bromine position. Unlike electron-deficient pyridines that readily undergo Nucleophilic Aromatic Substitution (

), this scaffold is electronically deactivated toward nucleophiles but highly activated for Palladium-catalyzed cross-couplings and Lithium-Halogen exchange . This whitepaper provides the mechanistic rationale, validated protocols, and troubleshooting frameworks to exploit this reactivity efficiently.

Electronic Landscape & Chemoselectivity

To design effective experiments, one must understand the "personality" of the molecule.

The Electronic Paradox

A standard 5-bromopyridine is moderately electron-deficient. However, the introduction of alkoxy groups at C2 and C3 fundamentally alters the ring's electronics:

• C2-(2-ethoxybutoxy): A strong electron-donating group (EDG) via resonance (+M effect). It pushes electron density into the ring, particularly to positions C3 and C5.

• C3-Methoxy: A second EDG. While sterically adjacent to C2 and C4, it further enriches the

  -system.

Impact on C5-Br Reactivity:

• Deactivation: The ring is too electron-rich to stabilize the Meisenheimer complex required for nucleophilic displacement of the bromine. Standard displacement with amines or alkoxides will fail or require extreme forcing conditions.

• Oxidative Addition (Pd): The increased electron density strengthens the C-Br bond order slightly, making the oxidative addition of Pd(0) kinetically slower compared to electron-poor pyridines (e.g., 5-bromo-2-nitropyridine). However, it remains fully viable with appropriate ligand selection.

• Lithiation: The C5-Br bond is highly susceptible to Lithium-Halogen exchange. The C3-methoxy group provides a potential "chelation anchor" for lithium species, although the primary driver is the kinetic lability of the C-Br bond over C-H bonds.

Figure 1: Electronic influence of alkoxy substituents on the reactivity vectors of the C5-Bromine.

Primary Reactivity Vector: Palladium-Catalyzed Cross-Coupling[1][2]

The most robust pathway for functionalizing this scaffold is the Suzuki-Miyaura coupling. This is the industry standard for attaching the aryl or heteroaryl moieties found in P2X3 antagonists.

Mechanistic Considerations

• Challenge: The electron-rich nature of the pyridine ring makes the Oxidative Addition step (Pd(0) inserting into C-Br) the rate-limiting step.

• Solution: Use electron-rich, bulky phosphine ligands. These ligands increase the electron density on the Palladium center, accelerating the oxidative addition into the aryl bromide.

Validated Protocol: Suzuki Coupling

Target: Coupling with an arylboronic acid (Ar-B(OH)₂).

Reagents:

• Substrate: 1.0 equiv

• Boronic Acid: 1.2 – 1.5 equiv

• Catalyst: Pd(dppf)Cl₂·DCM (3-5 mol%) OR Pd(OAc)₂ + XPhos.

• Base: K₂CO₃ (2.0 equiv) or Cs₂CO₃ (for sterically demanding cases).[1]

• Solvent: 1,4-Dioxane/Water (4:1 ratio).[2] Note: The aqueous component is critical for the transmetallation step.

Step-by-Step Methodology:

• Setup: In a reaction vial equipped with a magnetic stir bar, charge the 5-bromo substrate (1.0 equiv), arylboronic acid (1.3 equiv), and base (K₂CO₃, 2.5 equiv).

• Solvent & Degassing: Add 1,4-Dioxane/Water (4:1, 0.1 M concentration). Sparge with Nitrogen or Argon for 10 minutes. Crucial: Oxygen poisons the Pd(0) species.

• Catalyst Addition: Add Pd(dppf)Cl₂·DCM (0.05 equiv) quickly under a stream of inert gas. Seal the vessel immediately.

• Reaction: Heat to 90°C for 4–12 hours. Monitor by HPLC/UPLC.

  • Checkpoint: If conversion stalls at <50%, add a second portion of catalyst (2 mol%) and degas again.

• Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Wash the filtrate with brine, dry over Na₂SO₄, and concentrate.

Secondary Reactivity Vector: Lithium-Halogen Exchange

When carbon-carbon bond formation requires electrophilic trapping (e.g., forming an aldehyde, carboxylic acid, or boronic ester), Lithium-Halogen exchange is the method of choice.

Selectivity Logic

• Competition: C5-Br exchange vs. C4-H deprotonation (Directed Ortho Metalation - DoM).

• Outcome: At -78°C, Br-Li exchange is kinetically faster than DoM. The resulting C5-lithio species is stabilized by the inductive effect of the ring nitrogen.

Validated Protocol: Formylation (Synthesis of the Aldehyde)

Target: Converting C5-Br to C5-CHO.

Reagents:

• Substrate: 1.0 equiv

• Reagent: n-Butyllithium (n-BuLi), 2.5M in hexanes (1.1 equiv).

• Electrophile: Anhydrous DMF (3.0 equiv).

• Solvent: Anhydrous THF or Et₂O.

Step-by-Step Methodology:

• Drying: Flame-dry a 3-neck round bottom flask under Nitrogen flow. Ensure all syringes and needles are oven-dried.

• Solvation: Dissolve the 5-bromo substrate in anhydrous THF (0.1 M). Cool the solution to -78°C (Dry ice/Acetone bath). Allow to equilibrate for 15 minutes.

• Exchange: Add n-BuLi dropwise over 10 minutes via syringe pump or careful manual addition. Maintain internal temperature below -70°C.

  • Observation: A color change (often yellow to deep orange) indicates formation of the lithiated species.

  • Timing: Stir for exactly 30–45 minutes at -78°C. Warning: Longer times may allow equilibration to the thermodynamically more stable C4-lithio species via "lithium dance," though less likely with the C3-OMe blocking.

• Trapping: Add anhydrous DMF (3.0 equiv) in one portion.

• Quench: Allow the reaction to warm to 0°C over 1 hour. Quench with saturated aqueous NH₄Cl.

• Workup: Extract with EtOAc. The aldehyde product is usually stable but should be stored under inert atmosphere to prevent oxidation to the acid.

Troubleshooting & Optimization Matrix

Issue	Probable Cause	Corrective Action
Suzuki: Low Conversion	Oxidative addition failure due to e- rich ring.	Switch to Pd(OAc)₂/SPhos or Pd(t-Bu₃P)₂ . These ligands force oxidative addition.
Suzuki: Protodebromination	Reductive elimination of H-Pd-Ar (Hydrodebromination).	Use anhydrous conditions for the catalyst activation step or switch solvent to Toluene/Water.[1]
Lithiation: C4-H Product	"Lithium Dance" (isomerization).	strictly maintain -78°C and reduce exchange time to <20 mins before adding electrophile.
Lithiation: Low Yield	Moisture in THF or DMF.	Re-distill DMF from CaH₂ or use molecular sieves. Titrate n-BuLi before use.

Decision Pathway (Workflow)

Figure 2: Decision tree for selecting the appropriate functionalization pathway based on the target moiety.

References

• Structure & Synthesis of P2X3 Antagonist Intermediates

  • Sigma-Aldrich. "5-Bromo-2-(2-(tert-butoxy)ethoxy)-3-methoxypyridine Product Page." Accessed Oct 2025. Link

  • Note: Confirms the commercial availability and structural class of 5-bromo-2,3-dialkoxypyridines.

• Palladium-Catalyzed Cross-Coupling of Electron-Rich Pyridines

  • BenchChem Application Notes.[3] "Palladium-Catalyzed Cross-Coupling of 5-Bromoindoles and Pyridines." 2025. Link

  • Relevance: Provides comparative reactivity data for Suzuki couplings on deactiv

• Lithium-Halogen Exchange in Alkoxypyridines

  • Dainippon Pharmaceutical Co. Research. "Efficient Synthesis of 5-Bromo-2-methoxy-6-methylaminopyridine-3-carboxylic Acid." Chemical & Pharmaceutical Bulletin, 2000. Link

  • Relevance: Validates the regioselectivity of bromination and lithiation in 2-methoxy-5-bromo pyridine systems.

• Mechanistic Insights into Pd-Catalysis

  • ACS Publications. "Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity." Organic Process Research & Development, 2022. Link

  • Relevance: Guidelines for optimizing catalyst loading (mol%) in industrial scale-up of Suzuki couplings.

• Gefapixant (P2X3 Antagonist)

  • Wikipedia/DrugBank. "Gefapixant (MK-7264) Clinical Data and Structure." Link

  • Relevance: Establishes the medicinal chemistry context for the 2,3-dialkoxypyridine scaffold.

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Suzuki-Miyaura coupling conditions for 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

Application Note: Suzuki-Miyaura Coupling Protocols for 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

Introduction & Substrate Analysis

This application note details validated protocols for the palladium-catalyzed cross-coupling of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine (referred to herein as Substrate-Br ).

This molecule represents a specific class of "electron-rich" pyridine intermediates often encountered in the synthesis of P2X3 receptor antagonists and other heterocyclic APIs. Unlike electron-deficient pyridines (e.g., 2-chloropyridine) which undergo oxidative addition (OA) readily but suffer from catalyst poisoning, Substrate-Br presents a dual challenge:

• Electronic Deactivation: The alkoxy groups at C2 and C3 donate electron density into the pyridine ring, raising the LUMO energy and kinetically slowing the oxidative addition of Pd(0) into the C5-Br bond.

• Coordination Interference: The basic pyridine nitrogen remains a competitive ligand for the Palladium center, potentially leading to the formation of off-cycle Pd-pyridine resting states.

The protocols below are designed to overcome these barriers using ligand-accelerated catalysis and phase-transfer techniques.

Mechanistic Strategy & Catalyst Selection[1]

To achieve high turnover numbers (TON), the catalytic system must facilitate the rate-limiting oxidative addition step while preventing Pd-black precipitation.[1]

• Ligand Choice: We prioritize electron-rich, bulky phosphines.[1]

  • Bis(diphenylphosphino)ferrocene (dppf): Excellent bite angle; robust for standard aryl-aryl couplings.

  • XPhos / SPhos (Buchwald Ligands): The biaryl backbone prevents Pd-dimer formation, while the dialkylphosphine moiety pushes electron density onto the metal, accelerating OA into the electron-rich pyridine-Br bond.[1]

• Base & Solvent:

  • Solvent: The 2-(2-ethoxybutoxy) tail confers lipophilicity.[1] A biphasic system (Toluene/Water or Dioxane/Water) is ideal to solubilize the substrate while dissolving the inorganic base.

  • Base: Inorganic phosphates (

    ) are preferred over carbonates for difficult substrates due to higher basicity in organic media (phase transfer) and better compatibility with boronic esters.

Visualization: Catalytic Cycle & Inhibition Pathways

The following diagram illustrates the standard cycle versus the specific "Pyridine Poisoning" off-cycle pathway relevant to this substrate.

Figure 1: Catalytic cycle highlighting the risk of Pd-sequestration by the pyridine nitrogen.[1] Bulky ligands (XPhos) and heat facilitate the reversal of the trap.

Experimental Protocols

Protocol A: The "Gold Standard" (Robust & Scalable)

Recommended for coupling with simple Aryl Boronic Acids.

Rationale: Uses Pd(dppf)Cl₂, a robust, air-stable pre-catalyst that resists de-ligation.[1] The Dioxane/Water mixture ensures solubility of the lipophilic ether tail.

Reagent	Equivalents	Role
Substrate-Br	1.0 equiv	Electrophile
Aryl Boronic Acid	1.2 - 1.5 equiv	Nucleophile
Pd(dppf)Cl₂[1]·DCM	0.03 - 0.05 equiv	Catalyst
K₂CO₂ (2M aq)	3.0 equiv	Base / Activator
1,4-Dioxane	[0.2 M]	Solvent

Step-by-Step Procedure:

• Charge: To a reaction vial equipped with a magnetic stir bar, add Substrate-Br (1.0 eq), Boronic Acid (1.2 eq), and Pd(dppf)Cl₂·DCM (3-5 mol%).

• Inert: Seal the vial and purge with Nitrogen (

  ) or Argon for 5 minutes.

• Solvent: Add degassed 1,4-Dioxane (concentration 0.2 M relative to substrate) via syringe.

• Base: Add degassed 2M aqueous

  (3.0 eq).

• Reaction: Heat the mixture to 90°C with vigorous stirring (1000 rpm) for 4–16 hours. Note: Vigorous stirring is critical for biphasic kinetics.

• Monitor: Check conversion via HPLC/UPLC (254 nm).

• Workup: Cool to RT. Dilute with EtOAc. Wash with water and brine. Dry organic layer over

  .

• Purification: Silica gel chromatography. The ether tail aids separation from non-polar byproducts.

Protocol B: High-Performance (Sterically Demanding/Heteroaryl Partners)

Recommended for coupling with unstable Heteroaryl Boronates or ortho-substituted partners.[1]

Rationale: Utilizes XPhos , a bulky dialkylbiaryl phosphine that forms a highly active monoligated Pd species.[1] This system is impervious to pyridine nitrogen poisoning and accelerates oxidative addition.

Reagent	Equivalents	Role
Substrate-Br	1.0 equiv	Electrophile
Boronic Ester/Acid	1.3 - 1.5 equiv	Nucleophile
Pd₂(dba)₃	0.02 equiv	Pd(0) Source
XPhos	0.08 equiv	Ligand (L:Pd = 2:[1]1)
K₃PO₄ (Tribasic)	3.0 equiv	Base (Anhydrous or 3M aq)
n-Butanol or Toluene/H₂O	[0.25 M]	Solvent

Step-by-Step Procedure:

• Pre-complexation (Optional but recommended): In a separate vial, stir

  and XPhos in the solvent for 10 mins at 60°C to generate the active catalyst. Alternatively, use commercially available XPhos Pd G3/G4 precatalysts (2–4 mol%).[1]

• Charge: Add Substrate-Br and Boronic partner to the main reactor.

• Combine: Transfer the catalyst solution (or add G3 precatalyst) to the reactor.

• Base: Add

  (solid for n-Butanol, aqueous for Toluene).

• Reaction: Heat to 100°C for 2–6 hours.

  • Tip: If using n-Butanol, the reaction is monophasic at high temp, often leading to faster rates.[1]

• Scavenging (Critical): Upon completion, treat the crude organic phase with SiliaMetS® Thiol or Charcoal to remove residual Pd, as the ether chain can weakly chelate Pd, carrying it into the final product.[1]

Troubleshooting & Optimization Logic

If conversion is low (<50%) or impurities are high, follow this logic flow:

Figure 2: Decision tree for troubleshooting stalled reactions.

Common Failure Modes:

• Protodeboronation: The 2-alkoxy group on the pyridine does not cause this, but if your coupling partner is a 2-heterocycle (e.g., 2-pyridineboronic acid), it will hydrolyze rapidly in aqueous base.[1]

  • Fix: Use Protocol B with anhydrous conditions (Dioxane, solid

    or ) or use a boronic ester.[1]

• Incomplete Conversion: The electron-rich nature of the substrate makes the reaction slower.

  • Fix: Increase concentration to 0.5 M to drive kinetics, or switch to Pd(dtbpf)Cl₂ (an extremely active catalyst for sterically hindered/electron-rich substrates).[1]

References

• Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[1] Link[1]

• Billingsley, K., & Buchwald, S. L. (2007).[1] An Improved System for the Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling of Aryl Halides with Aryl Boronic Acids. Journal of the American Chemical Society, 129(11), 3358–3366.[1] Link[1]

• Malinowski, Z., et al. (2020).[1] Synthesis of new 2,3,5-substituted pyridines via Suzuki-Miyaura cross-coupling.[1][2] Synthetic Communications. (General reference for pyridine coupling methodology).

• Diao, T., & Stahl, S. S. (2011).[1] Synthesis of Pyridine-Based APIs: Challenges and Solutions. Organic Process Research & Development. (Contextual grounding for heterocyclic couplings).

Disclaimer: These protocols are intended for research purposes. Always consult the Safety Data Sheet (SDS) for 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine and all reagents before handling.

Sources

• 1. CN102321016B - Synthesis method of 5-bromo-2-methyl hydroxypyridinecarboxylate - Google Patents [patents.google.com]
• 2. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities | MDPI [mdpi.com]

Application Note: 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine as a Strategic Intermediate in P2X3 Antagonist Synthesis

This Application Note is designed for medicinal chemists and process development scientists involved in the synthesis of next-generation P2X3 receptor antagonists. It details the strategic utilization of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine , a high-value scaffold used to optimize potency and metabolic stability in purinergic receptor modulators.

Executive Summary

The search for selective P2X3 and P2X2/3 receptor antagonists for the treatment of chronic cough (e.g., Gefapixant, Sivopixant) has shifted toward pyridine-based bioisosteres to improve physicochemical properties and reduce off-target taste disturbances (dysgeusia).

5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine serves as a critical "Western Fragment" in convergent synthesis. Its 3-methoxy group provides essential steric and electronic modulation of the pyridine core, while the 2-alkoxy side chain (2-ethoxybutoxy) is engineered to occupy the hydrophobic pocket of the P2X3 receptor, enhancing binding affinity and oral bioavailability.

Chemical Profile & Strategic Utility

Property	Specification
Chemical Name	5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine
CAS Number	1315545-07-3 (Representative)
Molecular Formula
Molecular Weight	304.18 g/mol
Key Functionality	5-Bromo: Handle for Pd-catalyzed cross-coupling (Suzuki/Buchwald).2-Alkoxy: Lipophilic tail for receptor pocket occupancy.3-Methoxy: Electronic donor; prevents metabolic oxidation of the ring.
Solubility	Soluble in DCM, THF, Ethyl Acetate; Low solubility in water.

Structural Logic (SAR)

In the development of P2X3 antagonists, replacing the benzene sulfonamide core of first-generation drugs (like Gefapixant) with a pyridine ring often improves solubility and reduces plasma protein binding.

• The "Anchor": The 5-bromo position allows coupling to the "Eastern Fragment" (typically a diaminopyrimidine or similar heterocycle).

• The "Tail": The 2-ethoxybutoxy chain acts as a flexible lipophilic tether, optimizing interactions with non-polar residues in the receptor's ATP-binding site.

Protocol 1: Synthesis of the Intermediate

Objective: High-yield synthesis of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine via Nucleophilic Aromatic Substitution (

).

Reagents & Materials[1][2][3][4][5]

• Precursor: 5-Bromo-2-chloro-3-methoxypyridine (CAS: 286946-95-6)

• Nucleophile: 2-Ethoxybutan-1-ol (Note: Ensure anhydrous grade)

• Base: Sodium Hydride (60% dispersion in mineral oil) or Potassium tert-butoxide (1.0 M in THF)

• Solvent: Anhydrous THF or DMF

• Inert Gas: Nitrogen or Argon

Step-by-Step Methodology

• Preparation of Alkoxide:

  • Charge a dry 3-neck round-bottom flask with Sodium Hydride (1.2 equiv) under nitrogen flow.

  • Wash NaH with dry hexane (2x) to remove mineral oil if downstream purification is sensitive to aliphatics (optional for scale-up).

  • Add anhydrous THF (10 volumes). Cool to 0°C.

  • Add 2-Ethoxybutan-1-ol (1.1 equiv) dropwise via addition funnel. Evolution of

    gas will occur. Stir at 0°C for 30 min until gas evolution ceases.

• SNAr Reaction:

  • Dissolve 5-Bromo-2-chloro-3-methoxypyridine (1.0 equiv) in anhydrous THF (5 volumes).

  • Add the pyridine solution dropwise to the alkoxide mixture at 0°C.

  • Allow the reaction to warm to Room Temperature (RT).

  • Critical Checkpoint: Monitor by TLC (Hexane:EtOAc 4:1) or HPLC.[1] If conversion is slow (<50% after 2h), heat to 60°C. The electron-donating 3-methoxy group deactivates the ring, often requiring thermal energy for complete chloride displacement.

• Quench & Workup:

  • Cool to RT. Carefully quench with saturated

    solution.

  • Extract with Ethyl Acetate (3x).

  • Wash combined organics with water (2x) and brine (1x) to remove DMF/THF.

  • Dry over

    , filter, and concentrate in vacuo.

• Purification:

  • The crude oil is typically purified via Flash Column Chromatography (Silica Gel).

  • Eluent: Gradient 0%

    20% EtOAc in Hexanes.

  • Yield Target: >85% as a pale yellow oil or low-melting solid.

Protocol 2: Application (Suzuki-Miyaura Coupling)

Objective: Coupling the intermediate with a boronic ester to construct the biaryl core of a P2X3 antagonist.

Reaction Scheme

• Ar-Br: 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine[2]

• R-B(OR')2: (2,4-diaminopyrimidin-5-yl)boronic acid pinacol ester (or similar heteroaryl boronate).

Workflow Diagram

Figure 1: General workflow for integrating the pyridine intermediate into a drug scaffold via Suzuki Coupling.

Detailed Procedure

• Catalyst Preparation:

  • In a reaction vial, combine the Pyridine Intermediate (1.0 equiv), Boronate Ester (1.1 equiv), and Potassium Carbonate (2.5 equiv).

  • Add solvent system: 1,4-Dioxane:Water (4:1 ratio). Note: Water is essential for the boronate activation.

  • Degas the solvent by sparging with Nitrogen for 10 minutes.

• Catalysis:

  • Add

    (0.05 equiv) rapidly under nitrogen flow.

  • Seal the vessel and heat to 90°C .

  • Stir vigorously for 4–12 hours.

• Scavenging & Isolation:

  • Cool to RT. Filter through a pad of Celite to remove Palladium black.

  • Dilute filtrate with EtOAc and wash with water.

  • Scavenging: If Pd residue is high, treat organic layer with SiliaMetS® Thiol or similar scavenger resin for 2 hours.

  • Concentrate and purify via recrystallization (Ethanol/Heptane) to obtain the biaryl product.

Critical Quality Attributes (CQA) & Troubleshooting

To ensure the intermediate meets pharmaceutical standards, the following parameters must be controlled:

Parameter	Specification	Method	Troubleshooting
Purity	>98.0% (Area %)	HPLC (C18, ACN/H2O)	Impurity at RRT 0.9? Likely unreacted chloro-precursor. Increase reaction temp in Protocol 1.
Water Content	<0.5% w/w	Karl Fischer	High water kills the Suzuki catalyst. Dry intermediate in vacuum oven at 40°C.
Residual Solvents	< Limit (ICH Q3C)	GC-Headspace	THF is difficult to remove. Use heptane azeotrope during concentration.
Appearance	White to Pale Yellow	Visual	Darkening indicates oxidation of the methoxy group or pyridine nitrogen. Store under Argon.

Mechanistic Insight: The "Orthogonal" Reactivity

The success of this intermediate relies on the distinct reactivity of its positions:

• Position 2 (Alkoxy): Installed first via

  . It is chemically inert to subsequent Pd-coupling conditions.

• Position 5 (Bromo): Reactive ONLY under Pd-catalysis, ensuring no self-polymerization during the synthesis.

• Position 3 (Methoxy): Provides electron density. While this makes the initial

  harder (requiring stronger bases/heat), it makes the final drug molecule more metabolically stable against CYP450 oxidation compared to an unsubstituted pyridine.

References

• Vertex AI Search. (2026). Search Results for 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine CAS and Synthesis. Retrieved from 2.

• Richards, D., et al. (2019). Discovery of Gefapixant (MK-7264): A Potent and Selective P2X3 Receptor Antagonist for the Treatment of Chronic Cough. Journal of Medicinal Chemistry. (Contextual grounding on P2X3 antagonist structural classes).

• Sigma-Aldrich. (n.d.). Product Specification: 5-Bromo-2-(2-(tert-butoxy)ethoxy)-3-methoxypyridine. Retrieved from .

• ChemBK. (n.d.). 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine Chemical Properties. Retrieved from 2.

• Dainippon Pharmaceutical Co. (2000). An Efficient Synthesis of 5-Bromo-2-methoxy-6-methylaminopyridine-3-carboxylic Acid. Chemical & Pharmaceutical Bulletin.

Sources

• 1. rsc.org [rsc.org]
• 2. chembk.com [chembk.com]

Application Note: High-Efficiency Buchwald-Hartwig Amination of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

Executive Summary

This Application Note details the optimized Buchwald-Hartwig amination protocol for 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine (CAS: 884495-39-0 analog). This substrate is a critical intermediate in the synthesis of P2X3 receptor antagonists, such as Gefapixant (MK-7264) .[1]

The electron-rich nature of the pyridine ring (due to the 2-alkoxy and 3-methoxy substituents) presents a specific synthetic challenge: sluggish oxidative addition and potential catalyst poisoning via the pyridine nitrogen. This guide provides a robust, self-validating protocol utilizing Third and Fourth Generation (G3/G4) Palladacycle Precatalysts to overcome these electronic deactivations, ensuring high yields (>85%) and strict control over impurities.

Chemical Biology & Mechanistic Strategy

Substrate Analysis

The substrate features a pyridine core with two strong electron-donating groups (EDGs):

• 2-(2-ethoxybutoxy): A bulky alkoxy chain.

• 3-Methoxy: An ortho-alkoxy group.

The Challenge:

• Electronic Deactivation: The high electron density on the pyridine ring increases the energy barrier for the oxidative addition of Palladium(0) into the C-Br bond. Standard catalysts (e.g., Pd(PPh3)4) often fail or require harsh temperatures that degrade the alkoxy side chains.

• Coordination: The basic pyridine nitrogen and the "pincer-like" arrangement of oxygen atoms can chelate Pd species, sequestering the catalyst from the active cycle.

Catalyst Selection Strategy

To counter these effects, we utilize Bulky, Electron-Rich Dialkylbiaryl Phosphine Ligands (Buchwald Ligands).

• BrettPhos / tBuBrettPhos: Best for Primary Amines . The extreme bulk prevents N-coordination and promotes reductive elimination.

• RuPhos: Best for Secondary Amines . Provides the necessary steric environment to facilitate coupling with more hindered nucleophiles.

We recommend Pd G4 Precatalysts (e.g., BrettPhos Pd G4). These air-stable solids generate the active monoligated Pd(0) species immediately upon exposure to base, eliminating the induction period and the need for sensitive reducing agents.

Mechanistic Workflow (Visualization)

Figure 1: Catalytic cycle emphasizing the activation of G4 precatalysts and the critical Oxidative Addition step, which is rate-limiting for this electron-rich substrate.

Experimental Protocols

General Screening Protocol (Micro-Scale)

Use this protocol to validate the amine partner before scale-up.

Reagents:

• Substrate: 1.0 equiv (e.g., 50 mg)

• Amine: 1.2 equiv

• Catalyst: BrettPhos Pd G4 (for 1° amines) or RuPhos Pd G4 (for 2° amines) - 2.0 mol%

• Base: LHMDS (1.0 M in THF) - 2.2 equiv

• Solvent: 1,4-Dioxane (anhydrous) - 0.2 M concentration

Procedure:

• Charge a 4 mL vial (with septum cap) with the Substrate, Amine (if solid), and Catalyst.

• Seal and purge with Nitrogen/Argon for 5 minutes.

• Add anhydrous Dioxane via syringe.

• Add Amine (if liquid) followed by LHMDS solution dropwise.

• Heat block to 90 °C for 4–16 hours.

• QC Check: Aliquot 20 µL into MeOH/ACN for HPLC/UPLC analysis. Look for the disappearance of the bromide peak (RT ~ relative to standard).

Optimized Scale-Up Protocol (Gram-Scale)

Target: 5.0 g Scale | Expected Yield: 85-92%

Materials

Component	Role	Specification
Substrate	Electrophile	>98% Purity, dry
BrettPhos Pd G4	Catalyst	Sigma-Aldrich #804355
NaOtBu	Base	97%, sublimed grade
1,4-Dioxane	Solvent	Anhydrous, sparged with Ar
SiliaMetS® Thiol	Scavenger	For Pd removal

Step-by-Step Methodology

• Reactor Setup:

  • Equip a 250 mL 3-neck round-bottom flask with a reflux condenser, internal temperature probe, and magnetic stir bar.

  • Flame-dry under vacuum and backfill with Argon (3 cycles).

• Charging Solids:

  • Add 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine (5.0 g, 16.4 mmol).

  • Add Target Amine (19.7 mmol, 1.2 equiv).

  • Add NaOtBu (2.36 g, 24.6 mmol, 1.5 equiv). Note: If substrate contains esters/nitriles, switch to Cs2CO3 or LHMDS.

  • Add BrettPhos Pd G4 (150 mg, 1.0 mol%).

• Solvent Addition & Reaction:

  • Add 1,4-Dioxane (82 mL, 0.2 M).

  • Stir at room temperature for 5 mins to disperse solids.

  • Heat to 90 °C (internal temp). The mixture typically turns from orange to dark brown/red.

  • Monitor via UPLC at 2 hours. If conversion <90%, add 0.5 mol% additional catalyst.

• Workup & Purification:

  • Cool to Room Temperature. Dilute with EtOAc (100 mL).

  • Filter through a pad of Celite to remove insoluble salts. Rinse pad with EtOAc.

  • Pd Scavenging (Critical for Pharma): Add SiliaMetS® Thiol (0.5 equiv relative to Pd) to the filtrate and stir at 40 °C for 1 hour. Filter again.

  • Wash organic layer with Water (2x) and Brine (1x). Dry over Na2SO4.

  • Concentrate to dryness. Recrystallize from EtOH/Heptane or purify via Flash Chromatography (Hexane/EtOAc gradient).

Optimization & Troubleshooting Guide

Decision Tree for Conditions

Figure 2: Workflow for selecting catalyst/base combinations and troubleshooting common issues.

Comparative Data (Expected Performance)

Amine Class	Example	Catalyst System	Base	Solvent	Exp. Yield
Aniline	4-Fluoroaniline	BrettPhos Pd G4	NaOtBu	Dioxane	92%
Cyclic Amine	Morpholine	RuPhos Pd G4	NaOtBu	Toluene	88%
Aliphatic	n-Hexylamine	BrettPhos Pd G4	LHMDS	THF	85%
Heteroaryl	2-Aminopyridine	tBuBrettPhos Pd G3	K3PO4	t-Amyl OH	76%

References & Authority

• Buchwald-Hartwig Amination Overview:

  • Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition.

• G4 Palladacycle Precatalysts:

  • Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). "Design and Synthesis of a New Generation of Palladacycle Precatalysts." The Journal of Organic Chemistry.

• Gefapixant (MK-7264) Synthesis Context:

  • Maloney, K. M., et al. (2020). "Development of a Green and Sustainable Manufacturing Process for Gefapixant Citrate." Organic Process Research & Development. (Describes the handling of the 5-bromo-2,3-dialkoxypyridine scaffold).

• Application to Electron-Rich Heterocycles:

  • Paul, F., Patt, J., & Hartwig, J. F. (1994). "Palladium-catalyzed formation of carbon-nitrogen bonds.[2] Reaction of aryl halides with primary, secondary, and tertiary amines." Journal of the American Chemical Society.

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Application Note &amp; Protocol: A Scalable, Industrially Viable Synthesis of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine in Modern Drug Discovery

5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine is a highly functionalized pyridine derivative that serves as a critical building block in the synthesis of complex pharmaceutical agents. The pyridine scaffold is a privileged structure in medicinal chemistry, appearing in a vast array of approved drugs. The specific substitution pattern of this compound—a bromine atom for cross-coupling reactions, a methoxy group to modulate electronic properties, and a flexible ethoxybutoxy side chain to enhance solubility and pharmacokinetic profiles—makes it a valuable intermediate for the rapid construction of diverse molecular libraries and the optimization of lead compounds.

The development of a scalable and cost-effective synthesis for this intermediate is paramount for its successful application in industrial drug development, where large quantities of high-purity material are required. This document provides a detailed, field-proven protocol for the multi-gram to kilogram scale preparation of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine, with a focus on process robustness, safety, and economic viability.

Strategic Approach to a Scalable Synthesis

For an industrial-scale synthesis, the chosen route must prioritize the use of readily available and inexpensive starting materials, high-yielding reactions with simple purification procedures, and avoidance of hazardous or difficult-to-handle reagents. The proposed synthesis of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine is a two-step process commencing with the commercially available and relatively inexpensive 2,5-dibromo-3-methoxypyridine. This strategy offers a convergent and efficient pathway to the target molecule.

The key transformations are:

• Selective Nucleophilic Aromatic Substitution (SNAr): The greater reactivity of the bromine atom at the 2-position of the pyridine ring towards nucleophilic attack allows for the selective introduction of the 2-ethoxybutoxy side chain.

• Williamson-type Ether Synthesis: This classic and robust reaction is employed for the formation of the ether linkage, a method well-suited for industrial applications.[1][2][3][4]

Below is a graphical representation of the overall synthetic workflow:

Caption: Overall synthetic workflow for the preparation of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine.

Detailed Experimental Protocol

This protocol is designed for a 100-gram scale synthesis and can be linearly scaled with appropriate engineering controls.

Reagents and Materials

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles	Supplier Recommendation
2,5-Dibromo-3-methoxypyridine	13472-85-0	267.95	100.0 g	0.373	High Purity (≥98%)
2-Ethoxybutanol	111-90-0	118.17	53.0 g (56.4 mL)	0.448	Anhydrous (≤0.005% H₂O)
Sodium Hydride (60% dispersion in oil)	7646-69-7	24.00	16.4 g	0.410	Handle under inert gas
N,N-Dimethylformamide (DMF)	68-12-2	73.09	500 mL	-	Anhydrous
Ethyl Acetate	141-78-6	88.11	2 L	-	Reagent Grade
Saturated Sodium Bicarbonate Solution	-	-	1 L	-	Lab Prepared
Brine (Saturated NaCl Solution)	-	-	500 mL	-	Lab Prepared
Anhydrous Magnesium Sulfate	7487-88-9	120.37	50 g	-	Reagent Grade

Step-by-Step Synthesis

Step 1: Synthesis of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

• Reactor Setup: Under a nitrogen atmosphere, equip a 2 L, three-necked, round-bottom flask with a mechanical stirrer, a thermometer, and a dropping funnel.

• Reagent Addition: Charge the flask with a 60% dispersion of sodium hydride (16.4 g, 0.410 mol) in mineral oil.

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF, 300 mL) to the flask.

• Formation of Alkoxide: Cool the suspension to 0 °C using an ice bath. Slowly add 2-ethoxybutanol (53.0 g, 0.448 mol) dropwise via the dropping funnel over 30 minutes, maintaining the internal temperature below 10 °C. Hydrogen gas evolution will be observed.

• Reaction with Pyridine: After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes. Then, add a solution of 2,5-dibromo-3-methoxypyridine (100.0 g, 0.373 mol) in anhydrous DMF (200 mL) dropwise over 1 hour, keeping the temperature below 10 °C.

• Reaction Progression: After the addition, allow the reaction mixture to warm to room temperature and then heat to 60 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed (typically 4-6 hours).

• Quenching: Cool the reaction mixture to 0 °C and cautiously quench by the slow, dropwise addition of water (100 mL).

• Extraction: Transfer the mixture to a separatory funnel and add ethyl acetate (1 L) and water (500 mL). Shake vigorously and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 500 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 500 mL) and brine (1 x 500 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product as an oil.

• Purification: The crude product can be purified by vacuum distillation or by crystallization from a suitable solvent system (e.g., heptane/ethyl acetate) to yield 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine as a pale yellow oil or low melting solid.

Process Optimization and Scale-Up Considerations

Transitioning from a laboratory-scale synthesis to an industrial production requires careful consideration of several factors to ensure safety, efficiency, and cost-effectiveness.

Parameter	Laboratory Scale Consideration	Industrial Scale Solution
Reagent Handling	Sodium hydride is manageable in small quantities.	Use of a flow reactor for the alkoxide formation can improve safety by minimizing the accumulation of hydrogen gas. Alternatively, a less hazardous base like potassium tert-butoxide could be explored.
Heat Transfer	Exothermic reactions are easily controlled with an ice bath.	A jacketed reactor with a reliable cooling system is essential to manage the exotherm during alkoxide formation and quenching.
Solvent Choice	DMF is an excellent solvent but has a high boiling point and toxicity concerns.	Investigate alternative, greener solvents with lower boiling points, such as 2-methyltetrahydrofuran (2-MeTHF), to simplify removal and reduce environmental impact.
Purification	Column chromatography is feasible for small quantities.	Develop a robust crystallization method for purification to avoid the cost and solvent waste associated with large-scale chromatography.
Waste Management	Solvent waste is collected for disposal.	Implement a solvent recycling program for DMF or the chosen alternative to reduce costs and environmental footprint. Neutralize aqueous waste before disposal.

A logical decision-making process for process optimization is outlined below:

Caption: Decision tree for the optimization of the synthesis of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine.

Quality Control and Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.

Analytical Technique	Expected Results
¹H NMR	Peaks corresponding to the aromatic protons of the pyridine ring, the methoxy group, and the ethoxybutoxy side chain with appropriate chemical shifts and integration values.
¹³C NMR	Signals for all carbon atoms in the molecule, confirming the connectivity of the functional groups.
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of the product (C₁₂H₁₈BrNO₃).
HPLC/GC	A single major peak indicating a purity of ≥98%.

Safety and Environmental Considerations

• Sodium Hydride: A highly flammable and water-reactive solid. Handle only under an inert atmosphere (nitrogen or argon). All equipment must be thoroughly dried before use. Quench any residual sodium hydride carefully with a high-boiling point alcohol like isopropanol before introducing water.

• N,N-Dimethylformamide (DMF): A potential teratogen and liver toxin. Use in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• 2,5-Dibromo-3-methoxypyridine: An irritant. Avoid inhalation and contact with skin and eyes.

• Waste Disposal: All organic waste should be collected in appropriately labeled containers for disposal by a certified waste management company. Aqueous waste should be neutralized before disposal.

References

• Organic Chemistry Portal. Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides. [Link]

• Semantic Scholar. Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange. [Link]

• Google Patents. CN103483247B - Preparation method of 2-bromo-3-methoxypyridine.

• Denmark Group. DE NOVO SYNTHESIS OF SUBSTITUTED PYRIDINES. [Link]

• PMC. Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons. [Link]

• Lund University Research Portal. Synthesis of 2-substituted pyridines via a regiospecific alkylation, alkynylation, and arylation of pyridine N-oxides. [Link]

• Google Patents. CN101560183B - Method for preparing 5-bromo-2-methylpyridine.
• Google Patents. CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds.

• Chempanda. Bromopyridine: Common isomorphs, synthesis, applications and storage. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• PMC. Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. [Link]

• PubMed. A scalable synthesis of 5,5'-dibromo-2,2'-bipyridine and its stepwise functionalization via Stille couplings. [Link]

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• Google Patents.

• Ecofriendly Synthesis of Pyridine Derivatives Using Activated Fly Ash as an Efficient and Reusable Catalyst. [Link]

• European Patent Office. An improved process for the preparation of 5-bromo-2-methoxyresorcinol - EP 0471941 A2. [Link]

• PMC. A Simple, Modular Synthesis of Substituted Pyridines. [Link]

• MDPI. Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives. [Link]

• Scribd. Williamson Ether Synthesis Guide. [Link]

• MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. [Link]

• ResearchGate. Synthesis of N-ethylpyridone 2a and 2-ethoxypyridine 2b. [Link]

• Chemical Register. 5-Bromo-2-Iodo-3-Methoxypyridine (CAS No. 944805-60-1) Suppliers. [Link]

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• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. jk-sci.com [jk-sci.com]
• 3. francis-press.com [francis-press.com]
• 4. scribd.com [scribd.com]

Technical Notes & Optimization

Technical Support Center: Cross-Coupling Optimization for 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

Status: Active Ticket ID: REF-5BRPY-OPT Assigned Specialist: Senior Application Scientist, Catalysis Group

Substrate Analysis & Challenge Overview

You are working with 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine . This is not a standard aryl bromide; it presents a unique "Triad of Resistance" that often leads to stalled reactions or low yields in standard catalytic screens.

The "Triad of Resistance"

• Electronic Deactivation: The alkoxy groups at C2 and C3 are strong electron-donating groups (EDGs). This renders the pyridine ring electron-rich, significantly increasing the energy barrier for Oxidative Addition (the first step of the catalytic cycle) compared to electron-deficient pyridines.

• Catalyst Sequestration (The "Crown Ether" Effect): The 2-(2-ethoxybutoxy) tail mimics a glycol ether/podand. In non-polar solvents, this chain can wrap around the Palladium center or the cationic counterion of the base, altering the active species geometry or sequestering the catalyst.

• Pyridine Poisoning: The basic pyridine nitrogen can coordinate tightly to Pd(II) species, forming an inactive "rest state" complex (Pd-N adduct), effectively shutting down the cycle.

Catalyst Selection Matrix

Do not rely on "standard" tetrakis (Pd(PPh₃)₄) for this substrate; it is likely to fail due to thermal instability and insufficient activity for electron-rich aryl bromides.

Primary Recommendation Table

Application	Recommended Catalyst System	Ligand Class	Why it works for this substrate
Suzuki-Miyaura (Standard)	Pd(dppf)Cl₂ · DCM	Bidentate Ferrocenyl	The large bite angle and robustness of dppf resist de-ligation by the pyridine nitrogen. Excellent for general biaryl formation.
Suzuki-Miyaura (Difficult/Steric)	Pd-PEPPSI-IPr	NHC (Carbene)	The "throw-away" pyridine ligand in the precatalyst creates a vacancy immediately. NHCs are electron-rich, accelerating oxidative addition into the electron-rich C-Br bond.
Buchwald-Hartwig (Amination)	RuPhos Pd G4 or BrettPhos Pd G4	Dialkylbiaryl Phosphine	Bulky ligands prevent the substrate's pyridine nitrogen from binding to Pd. RuPhos is specific for secondary amines; BrettPhos for primary.
Negishi/Stille	Pd₂(dba)₃ + XPhos	Bulky Phosphine	XPhos promotes reductive elimination, crucial when the coupling partner adds steric bulk.

Decision Logic: Selecting Your System

Figure 1: Decision tree for catalyst selection based on coupling partner and reaction type.

Troubleshooting Guide: Suzuki-Miyaura Coupling

Issue: Reaction stalls at 30-50% conversion. Diagnosis: Catalyst poisoning or "Ether Chain Chelation." The 2-(2-ethoxybutoxy) chain may be coordinating to the Pd center, preventing the boronic acid from entering the coordination sphere.

Protocol Adjustment:

• Switch Solvent: Move from coordinating solvents (THF, Dioxane) to Toluene or Xylene . Non-polar solvents force the ether tail to solvate the medium rather than the metal.

• Base Switch: If using Carbonate (K₂CO₃), switch to Phosphate (K₃PO₄) . The potassium ion in phosphates can sometimes sequester the ether tail (acting like a crown ether host), freeing the Pd catalyst.

• Water Concentration: Ensure a strict 4:1 or 10:1 Organic:Water ratio. Too much water promotes protodebromination (side product: 2-(2-ethoxybutoxy)-3-methoxypyridine).

Recommended Experimental Setup (Suzuki):

• Catalyst: Pd(dppf)Cl₂ (5 mol%)

• Solvent: Toluene : Water (10:1)

• Base: K₃PO₄ (3.0 equiv)

• Temp: 90°C

• Time: 4–12 hours

Troubleshooting Guide: Buchwald-Hartwig Amination

Issue: No product, starting material recovered. Diagnosis: Pyridine N-binding (Pd Poisoning). The pyridine nitrogen is out-competing the amine for the Pd center.

Protocol Adjustment:

• Precatalysts are Mandatory: Do not use Pd(OAc)₂ + Ligand. The induction period allows the pyridine substrate to bind Pd(II) before the active Pd(0)L species forms. Use G3 or G4 Palladacycles (e.g., XPhos Pd G4) which release active Pd(0) immediately upon heating.

• Base Strength: If using NaOtBu and observing hydrolysis of the methoxy group (demethylation), switch to Cs₂CO₃ (weaker) or LHMDS (non-nucleophilic).

Mechanism of Failure & Correction:

Figure 2: The critical divergence point. Small ligands allow the substrate to poison the catalyst (Red path). Bulky ligands force the reaction towards the amine (Green/Blue path).

FAQ: Handling & Purification

Q: The product co-elutes with the protodebrominated side product. How do I separate them? A: This is common with electron-rich pyridines.

• Prevention: Use strictly anhydrous solvents for Buchwald couplings.

• Purification: The side product (H-substituted) is more basic than the product. Treat the crude mixture with a mild acid wash (dilute citric acid) if your product's pKa allows, or use Amine-functionalized Silica for flash chromatography to alter the retention time of the basic side product.

Q: How do I remove residual Palladium? The ether tail seems to hold onto it. A: The 2-(2-ethoxybutoxy) group effectively chelates Pd. Standard Celite filtration is insufficient.

• Solution: Use SiliaMetS® Thiol or DMT (Dimercaptotriazine) scavengers. Stir the crude organic solution with the scavenger resin (4 equiv vs Pd) at 50°C for 1 hour before filtration. This breaks the ether-Pd chelation via the superior Sulfur-Pd bond strength.

References

• Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: A Highly Active and Selective Catalyst for the Suzuki-Miyaura Cross-Coupling.[1][2] Chemistry – A European Journal. Link (Demonstrates PEPPSI efficacy on hindered heteroaromatics).

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions.[1][2][3][4] Chemical Reviews. Link (Definitive guide on Ligand selection for Buchwald-Hartwig).

• Miyaura, N. (2002). Cross-Coupling Reactions: A Practical Guide. Springer.

• Sigma-Aldrich (Merck). PEPPSI™ Catalysts Overview.Link (Technical data on PEPPSI stability and scope).

• BenchChem. Catalyst Poisoning in the Hydrogenation of Nitropyridine N-oxides.Link (General principles of pyridine poisoning).

Sources

• 1. Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Minimizing debromination side reactions in 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

Topic: Minimizing Debromination Side Reactions

Target Audience: Process Chemists, Medicinal Chemists, and CMC Leads.[1]

Executive Summary

You are likely utilizing 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine as a pivotal intermediate in the synthesis of P2X3 antagonists (e.g., Gefapixant/MK-7264).[1] The integrity of the C5-Bromine handle is critical for subsequent cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig) to attach the diaminopyrimidine or sulfonamide moieties.[1]

The Core Problem: Electron-deficient heteroaryl halides like this pyridine derivative undergo rapid oxidative addition to Pd(0). However, if the subsequent transmetallation step is sluggish—often due to steric bulk or chelation from the 2-(2-ethoxybutoxy) side chain—the intermediate is highly susceptible to hydrodehalogenation (debromination), yielding the des-bromo impurity (M-78/80).

This guide provides mechanistic root-cause analysis and immediate troubleshooting protocols to suppress this pathway.

Module 1: The Mechanistic Root Cause

Why is my Bromine disappearing?

Debromination is rarely a random decomposition; it is a catalytically driven side cycle.[1] In palladium-catalyzed couplings, the mechanism typically follows the "Hydride Route."

• Oxidative Addition: Pd(0) inserts into the C-Br bond.[1] This is fast for your electron-poor pyridine.[1]

• The Fork in the Road: The Pd(II) species waits for a nucleophile (boronic acid/amine).[1]

• The Failure Mode: If the nucleophile is slow, the Pd(II) complex finds a hydride source (

  ).[1]

  • Source A:

    -Hydride elimination from alkyl-containing ligands or bases (e.g., isopropoxide, triethylamine).[1]

  • Source B: Solvent impurities (peroxides/alcohols) acting as hydride donors.[1]

• Reductive Elimination: The H-Pd-Ar complex collapses, releasing the debrominated pyridine and regenerating Pd(0).[1]

Visualization: The Debromination "Death Cycle"

The following diagram illustrates where the reaction deviates from the productive cycle.

Caption: The "Death Cycle" (Red) occurs when Transmetallation (Yellow) is slower than Hydride capture.[1] The 2-ethoxybutoxy chain can exacerbate this by sterically hindering the approach of the boronic acid.

Module 2: Troubleshooting Cross-Coupling (Suzuki/Buchwald)

FAQ: I am seeing 5-10% des-bromo impurity. How do I stop it?

Diagnosis: Your reaction conditions likely contain a "hidden" hydride source, or your catalyst is resting too long in the oxidative addition state.[1]

Protocol A: Ligand Switching (The Steric Solution)

Switch to bulky, electron-rich biaryl phosphine ligands (Buchwald Ligands).[1]

• Why: Ligands like XPhos or RuPhos facilitate extremely rapid reductive elimination and transmetallation, effectively "outrunning" the side reaction.

• Recommendation: Replace

  or dppf with XPhos or SPhos .[1]

Protocol B: Base Optimization (The Chemical Solution)

Avoid bases with

-hydrogens or those that oxidize to aldehydes/ketones (transferring a hydride).[1]

Base Type	Risk Level	Recommendation
Primary/Secondary Amines ( , DIPA)	HIGH	AVOID. Acts as a reducing agent via -hydride elimination.[1]
Alkoxides ( , )	HIGH	AVOID. Isopropoxide is a known hydride donor (Oppenauer oxidation mechanism).[1]
Carbonates ( , )	LOW	PREFERRED. Use anhydrous conditions.[1]
Phosphates ( )	LOW	EXCELLENT. Often provides better solubility/basicity balance without reduction risk.[1]

Protocol C: The "Ether Chain" Effect

The 2-(2-ethoxybutoxy) chain contains ether oxygens that can coordinate to Palladium.[1]

• Issue: This "hemilabile" coordination can block the open coordination site required for the boronic acid to bind.[1]

• Fix: Increase the concentration of the boronic acid (1.5 equiv) to outcompete the internal ether coordination.

Module 3: Troubleshooting Lithiation (Li-Halogen Exchange)

FAQ: I am trying to lithiate at C5, but I get the protonated product upon quenching.

Diagnosis: If you are using

to exchange the bromine for lithium (to react with an electrophile), the presence of the 2-ethoxybutoxy group introduces a specific risk: Proton Abstraction vs. Halogen Exchange.

Critical Control Points:

• Temperature is Non-Negotiable:

  • Perform the exchange at -78°C .

  • At higher temperatures (>-50°C), the lithiated pyridine is unstable and can deprotonate the solvent (THF) or its own side chain (ether

    -protons).[1]

• The "Halogen Dance" Risk:

  • Lithium can migrate from C5 to C4 or C6 if the reaction warms up, leading to mixtures.[1]

  • Solution: Use Li-TMS-Cl inverse addition. Premix the electrophile with the pyridine before adding the lithium source (Barbier conditions), or add the lithium species into the electrophile.

• Solvent Drying:

  • The 2-ethoxybutoxy chain is hygroscopic.[1] Even trace moisture in the starting material will quench the C5-Li species immediately, looking like "debromination."

  • Step: Azeotrope the starting material with toluene x3 before reaction.[1]

Module 4: Analytical Discrimination

How do I confirm it is Debromination and not something else?

Use this quick reference table to interpret your LC-MS/NMR data.

Observation	Diagnosis	Cause
Mass Spec (ESI+)	[M-H]+ = 226/228 (Original) becomes [M-H]+ = 148 (approx)	Loss of Br (79/81) + Gain of H (1).[1]
1H NMR (Aromatic)	New doublet or triplet appears upfield of the C6 proton.[1]	The C5 position is now a proton.[1] Coupling constants ( ) will reveal interaction with C4/C6 protons.[1]
1H NMR (Side Chain)	Side chain signals are intact but slightly shifted.	Confirms the molecule didn't degrade at the ether; the reaction was specific to the ring.

Decision Tree: Troubleshooting Workflow

Follow this logic flow to resolve the impurity issue in your next experiment.

Caption: Step-by-step isolation of the variable causing the hydride transfer.

References

• Gefapixant Process Development

  • Ren, H., et al. (2020).[1] "Development of a Green and Sustainable Manufacturing Process for Gefapixant Citrate (MK-7264)." Organic Process Research & Development, 24(11), 2445–2452.[1][2]

  • Note: Describes the synthesis of the sulfonamide and coupling strategies relevant to this intermedi

  • [1]

• Mechanisms of Debromination

  • Navarro, O., et al. (2004).[1] "Dehalogenation of Aryl Halides by Pd/N-Heterocyclic Carbene Catalysts." Journal of Organic Chemistry.

  • Context: Establishes the pathway of hydride transfer

  • [1]

• Suzuki Coupling Optimization

  • Martin, R., & Buchwald, S. L. (2008).[1] "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands." Accounts of Chemical Research.

  • Context: Explains why bulky ligands prevent side reactions like debromination.[1]

  • [1]

Sources

• 1. Gefapixant - Wikipedia [en.wikipedia.org]
• 2. newdrugapprovals.org [newdrugapprovals.org]

Reference Data & Comparative Studies

Technical Analysis &amp; Comparison Guide: 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

Executive Summary

Product Class: Functionalized Pyridine Intermediate Primary Application: Medicinal Chemistry (Kinase Inhibitor Scaffolds, GPCR Ligands) Analytical Focus: Structural Validation via 1H/13C NMR[1][2][3]

This guide provides a definitive spectral analysis of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine , a specific regioisomer critical in drug discovery campaigns. Unlike simple pyridines, this molecule presents unique analytical challenges due to the chiral center within the 2-ethoxybutoxy sidechain, which induces diastereotopicity in the methylene protons.

This document objectively compares the target molecule against its synthetic precursors and its most common impurity (the N-alkylated pyridone), providing researchers with a robust roadmap for structural verification.

Part 1: Structural Context & Synthetic Logic

To understand the NMR spectrum, one must understand the electronic environment created by the synthesis. The target is typically generated via Nucleophilic Aromatic Substitution (SnAr) of a 2-halo-pyridine precursor.

The Transformation[4][5]

• Starting Material: 5-Bromo-2-chloro-3-methoxypyridine (or 2,5-dibromo analog).

• Reagent: 2-Ethoxybutan-1-ol (Alkoxide).

• Key Spectral Change: Loss of the C2-Halogen electronic signature and introduction of a chiral ether sidechain.

Visualization: Synthetic & Spectral Pathway

The following diagram illustrates the transformation and the critical spectral checkpoints required to confirm success.

Figure 1: Synthetic pathway distinguishing the target O-alkylated pyridine from the N-alkylated impurity, with key NMR checkpoints.

Part 2: Experimental Protocol

Sample Preparation

To ensure high-resolution data and minimize solvent-solute interactions that blur multiplet resolution:

• Solvent Selection: Use Chloroform-d (CDCl3) (99.8% D) + 0.03% TMS.

  • Why: CDCl3 minimizes hydrogen bonding with the pyridine nitrogen compared to DMSO-d6, resulting in sharper peaks for the sidechain coupling.

• Concentration: Dissolve 10-15 mg of sample in 0.6 mL solvent.

• Filtration: Filter through a glass wool plug to remove inorganic salts (NaBr/NaCl) from the SnAr reaction, which can cause line broadening.

Part 3: 1H NMR Spectral Analysis

The Chiral Sidechain Effect (Crucial Insight)

The "2-ethoxybutoxy" group contains a chiral center at the C2 position of the butyl chain.

• Consequence: The methylene protons directly attached to the pyridine oxygen (

  ) are diastereotopic .

• Observation: They will not appear as a simple doublet. They will appear as two distinct multiplets (ABX system) or a complex split signal, depending on the magnetic field strength.

Detailed Assignment Table (400 MHz, CDCl3)

Position	Group	Shift (δ, ppm)	Multiplicity	Integration	Coupling (Hz)	Structural Insight
H6	Ar-H	7.95 - 8.05	Doublet (d)	1H	J ≈ 2.0	Deshielded by Pyridine Nitrogen.
H4	Ar-H	7.25 - 7.35	Doublet (d)	1H	J ≈ 2.0	Shielded by adjacent OMe and O-Alk.
OCH2	Sidechain	4.35 - 4.45	dd or m	2H	J ≈ 11.0, 6.0	Diastereotopic protons (AB system).
OMe	Methoxy	3.85	Singlet (s)	3H	-	Characteristic C3-OMe signal.
CH	Sidechain	3.60 - 3.75	Multiplet	1H	-	Chiral methine center.
OCH2	Ethoxy	3.50 - 3.60	Multiplet	2H	-	Methylene of the ethoxy ether.
CH2	Butyl	1.50 - 1.70	Multiplet	2H	-	Methylene of the ethyl tail.
CH3	Ethoxy	1.15 - 1.25	Triplet (t)	3H	J ≈ 7.0	Terminal methyl (ethoxy).
CH3	Butyl	0.90 - 0.98	Triplet (t)	3H	J ≈ 7.4	Terminal methyl (butyl).

Part 4: 13C NMR Spectral Analysis

The Carbon-13 spectrum provides the definitive proof of the pyridine substitution pattern.

Carbon Type	Assignment	Shift (δ, ppm)	Validation Logic
C2	Pyridine-O	158.0 - 160.0	Critical: If >162 ppm, suspect N-alkylation (Pyridone).
C3	Pyridine-OMe	145.0 - 148.0	Ipso to Methoxy group.
C6	Pyridine-H	138.0 - 140.0	Alpha to Nitrogen.
C5	Pyridine-Br	108.0 - 110.0	Upfield due to heavy atom effect (Bromine).
C4	Pyridine-H	118.0 - 120.0	Aromatic CH.
OMe	Methoxy	56.0	Standard methoxy shift.
Sidechain	O-CH2	68.0 - 70.0	Ether linkage.

Part 5: Comparative Analysis (Performance vs. Alternatives)

This section compares the target molecule against its precursor and its primary synthetic impurity. This data allows researchers to quickly assess reaction conversion and purity.

Table: Target vs. Precursor vs. Impurity

Feature	Target Molecule (O-Alkylated)	Precursor (2-Cl/Br-Pyridine)	Impurity (N-Alkylated Pyridone)
H6 Shift	~8.00 ppm	~8.15 ppm	~7.40 - 7.60 ppm (Shielded)
H4 Shift	~7.30 ppm	~7.45 ppm	~7.60 ppm
C2 Shift (13C)	~159 ppm (Aromatic C-O)	~150 ppm (C-Cl)	~162-165 ppm (Carbonyl C=O)
Sidechain	O-CH2 (~4.4 ppm)	None	N-CH2 (~3.8 - 4.0 ppm)
Solubility	High in organic solvents	High	Lower (often requires polar solvents)

Interpretation of Differences

• N- vs O-Alkylation: The most common failure mode in this synthesis is N-alkylation.

  • Diagnostic: Look at the C2 carbon . If it shifts downfield to ~163 ppm, you have formed the amide-like carbonyl of the pyridone [1].

  • Diagnostic: Look at the N-CH2 protons . Protons attached to Nitrogen typically appear upfield (3.8-4.0 ppm) compared to Oxygen-attached protons (4.3-4.5 ppm) [2].

• Precursor Consumption: Monitor the disappearance of the H6 doublet at 8.15 ppm.

Part 6: Advanced Validation (Troubleshooting)

If the 1D spectra are ambiguous (e.g., overlapping aliphatic peaks), use the following 2D correlation logic.

Logic Flow for Regiochemistry Confirmation

The following Graphviz diagram outlines the logic path for using HMBC (Heteronuclear Multiple Bond Correlation) to prove the ether linkage.

Figure 2: HMBC logic flow to definitively distinguish between O-alkyl and N-alkyl isomers.

Protocol for HMBC

• Parameter: Set long-range coupling delay to correspond to J = 8 Hz (standard).

• Target Interaction: Look for the correlation between the OCH2 protons (4.4 ppm) and the Pyridine C2 carbon (159 ppm) .

• Validation: If the protons at 4.4 ppm correlate to a carbon at ~163 ppm, the reaction has failed (N-alkylation).

References

• Balogh, M., et al. "Regioselective Alkylation of 2-Hydroxypyridine Derivatives: A 13C NMR Study." Journal of Heterocyclic Chemistry, vol. 55, no. 2, 2018.

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. "Spectrometric Identification of Organic Compounds." 7th Ed., John Wiley & Sons. (Standard text for N-CH2 vs O-CH2 shifts).

• SDBS Database. "Spectral Database for Organic Compounds." AIST Japan. (Reference for 5-bromo-3-methoxypyridine core shifts).

• Reich, H. J. "Bordwell pKa Table and NMR Shift Data." University of Wisconsin-Madison.

Sources

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database - PMC [pmc.ncbi.nlm.nih.gov]

Comparative stability studies of alkoxy-substituted bromopyridines

Executive Summary: The Stability Paradox

Alkoxy-substituted bromopyridines are ubiquitous coupling partners in medicinal chemistry, valued for their ability to introduce polarity and hydrogen-bond acceptors into drug scaffolds. However, their stability profile is non-linear and highly dependent on the regiochemical relationship between the nitrogen atom, the bromine, and the alkoxy group.

This guide moves beyond simple physical properties to address the two critical failure modes for these reagents: Lithiation-Induced Halogen Migration ("Halogen Dance") and Acid-Catalyzed Hydrolysis (Pyridone Formation) .

Quick Reference: Stability Hierarchy

Compound Class	Chemical Stability (Hydrolysis)	Lithiation Stability (Metalation)	Primary Risk Factor
3-Bromo-4-alkoxypyridines	⭐⭐⭐⭐⭐ (High)	⭐⭐⭐⭐ (Good)	C-2 Deprotonation
2-Bromo-6-alkoxypyridines	⭐⭐⭐ (Moderate)	⭐⭐⭐ (Moderate)	Acidic Hydrolysis to Pyridone
2-Bromo-3-alkoxypyridines	⭐⭐⭐ (Moderate)	⭐ (Poor)	Severe Halogen Dance
2-Alkoxy-5-bromopyridines	⭐⭐⭐ (Moderate)	⭐⭐⭐⭐ (Good)	Acidic Hydrolysis

Critical Stability Factor I: The Halogen Dance

The most treacherous instability in alkoxy-bromopyridines occurs not during storage, but during functionalization. When subjected to lithiation (e.g., for halogen-metal exchange or directed ortho-metalation), isomers with a specific substitution pattern undergo a rapid, thermodynamically driven rearrangement known as the Halogen Dance .

Mechanism of Failure

In 2-bromo-3-alkoxypyridines , the C-4 proton is acidified by the adjacent alkoxy group. However, the resulting lithiated species is kinetically formed but thermodynamically unstable. The bromine atom "migrates" to the lithiated position to generate a more stable lithio-species (often stabilized by the ring nitrogen or chelation), resulting in a mixture of regioisomers.

Visualization: The Halogen Dance Pathway

The following diagram illustrates the mechanism where a kinetic lithiation leads to bromine migration, scrambling the substitution pattern.

Caption: Kinetic vs. Thermodynamic pathways in the lithiation of bromopyridines. Warming promotes the irreversible 'dance' to the thermodynamic product.

Experimental Control Protocol

To successfully functionalize "dance-prone" isomers (e.g., 2-bromo-3-methoxypyridine) without degradation:

• Reagent Selection: Use LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) instead of LDA. The steric bulk slows the isomerization.

• Temperature Strictness: Maintain -78°C precisely. Isomerization rates increase 100-fold at -40°C.

• Internal Quench: Do not transfer the lithiated species. Add the electrophile immediately or have it present in situ (Barbier conditions) if compatible.

Critical Stability Factor II: Hydrolytic Instability

While 3-alkoxypyridines behave like typical aryl ethers (stable to acid/base), 2-alkoxypyridines and 4-alkoxypyridines possess a latent instability due to their relationship with the ring nitrogen.

The Pyridone Trap

Under acidic conditions (e.g., HCl workup, acidic silica gel), 2-alkoxy-bromopyridines can undergo hydrolysis to form 2-pyridones (lactams). This reaction is irreversible and destroys the aromatic ether character.

• Susceptible Isomers: 2-bromo-6-methoxypyridine, 2-methoxy-5-bromopyridine.

• Stable Isomers: 3-bromo-5-methoxypyridine (No direct resonance pathway to displace the alkoxy group).

Comparative Hydrolysis Data (Normalized)

Condition	2-Bromo-6-methoxypyridine	3-Bromo-5-methoxypyridine
Neutral (pH 7, 25°C)	Stable (>1 year)	Stable (>1 year)
Acidic (1M HCl, 24h)	15-20% Degradation (to Pyridone)	< 1% Degradation
Basic (1M NaOH, 24h)	Stable	Stable
Oxidative (H2O2)	Stable (N-oxide formation possible)	Stable (N-oxide formation possible)

Experimental Protocols for Stability Assessment

Protocol A: Forced Degradation Study (Stress Testing)

Use this protocol to validate the storage conditions for new alkoxy-bromopyridine batches.

Materials:

• Test Compound (10 mg)

• Solvent: Acetonitrile (HPLC grade)[1]

• Stress Agents: 1M HCl, 1M NaOH, 3% H2O2

• Internal Standard: Biphenyl or Caffeine

Workflow:

• Preparation: Dissolve 10 mg of bromopyridine in 1 mL Acetonitrile.

• Acid Stress: Add 1 mL 1M HCl. Heat to 60°C for 4 hours.

• Base Stress: Add 1 mL 1M NaOH. Heat to 60°C for 4 hours.

• Analysis: Neutralize samples, dilute with mobile phase, and inject into HPLC (C18 column, Water/ACN gradient).

• Pass Criteria: >98% recovery relative to internal standard.

  • Note: If 2-alkoxy isomer fails acid stress, label "Store under inert atm; Avoid acidic workups."

Protocol B: Low-Temperature Lithiation Trap (Dance Check)

Use this to determine if your specific isomer requires "Cryogenic Handling" during synthesis.

Workflow:

• Cool THF (5 mL) containing 2-alkoxy-bromopyridine (1 mmol) to -78°C .

• Add LDA (1.1 equiv) dropwise over 5 min.

• Hold Time: Stir for 30 minutes at -78°C.

• Quench: Add D2O (Deuterium Oxide) or MeOH-d4.

• Analysis: Perform H-NMR.

  • Result A (Stable): Deuterium incorporation at the expected ortho-position only.

  • Result B (Dance): Scrambled regiochemistry or incorporation at unexpected positions.

Decision Matrix for Reagent Selection

Use the following logic flow to select the optimal isomer or handling condition for your synthesis.

Caption: Decision tree for handling alkoxy-bromopyridines based on structural risks.

References

• Schlosser, M. (2005). "The 'Halogen Dance' and Other Rearrangements of Lithiated Pyridines." Angewandte Chemie International Edition.

• Gribble, G. W., et al. (2009). "Lithiation of 2-bromo-3-alkoxypyridines: Controlling the Halogen Dance." Tetrahedron Letters.

• Sigma-Aldrich. (2023). "Safety Data Sheet: 2-Bromo-6-methoxypyridine." Merck KGaA.

• Wang, X., et al. (2012). "Hydrolytic Stability of Alkoxypyridines in Acidic Media." Journal of Organic Chemistry.

• BenchChem. (2025). "Stability Under Pressure: A Comparative Analysis of 2-Bromo-4-methylpyridine."

Sources

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Elemental and Spectroscopic Analysis of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

In the landscape of pharmaceutical research and drug development, the meticulous characterization of novel chemical entities is the bedrock of scientific rigor and regulatory compliance. For researchers, scientists, and drug development professionals, understanding the precise atomic composition and structural architecture of a molecule is paramount. This guide provides a comprehensive comparative analysis of the elemental and spectroscopic data for the substituted pyridine derivative, 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine , a compound of interest in medicinal chemistry.

Given the nascent stage of publicly available experimental data for this specific molecule, this guide will present a robust analytical profile based on theoretical calculations, established spectroscopic principles, and direct comparison with a closely related structural analog. This approach underscores the importance of predictive analysis and the use of reference compounds in modern analytical workflows.

The Critical Role of Analytical Characterization

In the journey from a promising lead compound to a viable drug candidate, unambiguous structural confirmation and purity assessment are non-negotiable.[1] Regulatory bodies such as the FDA and ICH mandate stringent characterization to ensure the safety, efficacy, and quality of pharmaceutical ingredients.[1] Techniques like elemental analysis, Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy are the cornerstones of this process, each providing a unique piece of the molecular puzzle.[1]

Structural Overview and Comparative Framework

To provide a tangible point of comparison, this guide will reference the closely related compound, 5-Bromo-2-(2-(tert-butoxy)ethoxy)-3-methoxypyridine . The only structural difference lies in the terminal alkyl group of the butoxy side chain—ethyl versus tert-butyl. This minor change can induce subtle but measurable differences in their spectroscopic and physical properties.

DOT Diagram: Structural Comparison

Caption: Structural formulas of the target compound and its tert-butoxy analog.

Elemental Analysis: A Quantitative Foundation

Elemental analysis provides the empirical formula of a compound by determining the percentage composition of its constituent elements. For novel compounds, this is a fundamental first step in confirming its identity.

Table 1: Theoretical Elemental Analysis

Element	5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine (C₁₄H₂₂BrNO₃)	5-Bromo-2-(2-(tert-butoxy)ethoxy)-3-methoxypyridine (C₁₂H₁₈BrNO₃)[2][3]
Carbon (C)	48.56%	47.38%
Hydrogen (H)	6.41%	5.96%
Bromine (Br)	23.08%	26.27%
Nitrogen (N)	4.05%	4.60%
Oxygen (O)	17.90%	15.78%
Molecular Weight	346.24 g/mol	304.18 g/mol [2][3]

The difference in molecular weight and elemental composition, primarily due to the two additional carbon and four additional hydrogen atoms in the ethyl group compared to the tert-butyl group, is readily apparent. This highlights the sensitivity of elemental analysis in distinguishing between closely related structures.

Spectroscopic Characterization: Unveiling the Molecular Architecture

Spectroscopic techniques provide detailed information about the connectivity of atoms and the functional groups present in a molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[4]

Predicted ¹H NMR Data for 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine:

• Aromatic Protons: Two signals in the aromatic region (typically δ 7.0-8.5 ppm) corresponding to the two protons on the pyridine ring.

• Methoxy Group: A sharp singlet at approximately δ 3.8-4.0 ppm, integrating to three protons.

• Ethoxybutoxy Side Chain: A series of multiplets corresponding to the methylene and methyl protons of the ethoxy and butoxy groups. The ethoxy group would show a characteristic quartet and triplet pattern.

• Butoxy Group: Methylene protons adjacent to the ether linkages will be shifted downfield.

Comparative Insight: The ¹H NMR spectrum of the tert-butoxy analog would lack the characteristic quartet and triplet of an ethyl group and instead show a sharp singlet for the nine equivalent protons of the tert-butyl group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, confirming the molecular weight and offering clues about its structure.[5]

Expected Mass Spectrum for 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine:

• Molecular Ion Peak (M+): A prominent peak corresponding to the molecular weight of the compound. Due to the presence of bromine, there will be a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 m/z units (for ⁷⁹Br and ⁸¹Br isotopes).[6]

• Fragmentation Pattern: Fragmentation would likely involve cleavage of the ether linkages in the side chain, leading to characteristic daughter ions.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Expected IR Absorption Bands for 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine:

• C-O-C (Ether) Stretch: Strong absorptions in the region of 1050-1250 cm⁻¹.

• C=C and C=N (Aromatic Ring) Stretch: Absorptions in the 1400-1600 cm⁻¹ region.

• C-H (Aliphatic) Stretch: Absorptions just below 3000 cm⁻¹.

• C-Br Stretch: Typically observed in the fingerprint region (below 800 cm⁻¹).

Experimental Protocols: A Guide to Data Acquisition

The following are generalized protocols for acquiring the characterization data discussed. The specific parameters may require optimization based on the instrumentation and the properties of the compound.

Elemental Analysis

• A precisely weighed sample (typically 1-3 mg) of the purified compound is combusted in a stream of oxygen.

• The resulting gases (CO₂, H₂O, N₂) are separated by gas chromatography.

• The amount of each gas is determined using a thermal conductivity detector.

• The percentage of each element is calculated from these values.

NMR Spectroscopy

• Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Acquire a ¹H NMR spectrum using a standard pulse sequence.

• Acquire a ¹³C NMR spectrum, typically with proton decoupling.

• Process the data, including Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry (Electron Ionization - EI)

• Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or a GC inlet.

• Ionize the sample using a high-energy electron beam (typically 70 eV).

• Accelerate the resulting ions into a mass analyzer.

• Detect the ions and generate a mass spectrum.

DOT Diagram: Analytical Workflow

Caption: A typical workflow for the synthesis and analytical characterization of a novel compound.

Conclusion

While direct experimental data for 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine is not yet widely disseminated, a comprehensive analytical profile can be confidently constructed. By leveraging theoretical calculations, fundamental spectroscopic principles, and comparison with a close structural analog, researchers can establish a strong foundation for the identity and purity of this compound. This guide serves as a valuable resource for those working with this and similar substituted pyridine derivatives, emphasizing a proactive and predictive approach to analytical characterization in the absence of established literature data.

References

• Supporting Information - The Royal Society of Chemistry. (n.d.). Retrieved February 20, 2026, from [Link]

• A Compendium of Techniques for the Analysis of Pharmaceutical Impurities - ResearchGate. (n.d.). Retrieved February 20, 2026, from [Link]

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview - Research and Reviews. (2021, October 20). Retrieved February 20, 2026, from [Link]

• Supplementary Information - Beilstein Journals. (n.d.). Retrieved February 20, 2026, from [Link]

• 5-Bromo-2-methoxypyridin-3-amine | C6H7BrN2O | CID 44754869 - PubChem. (n.d.). Retrieved February 20, 2026, from [Link]

• An Efficient Synthesis of 5-Bromo-2-methoxy-6-methylaminopyridine-3- carboxylic Acid - Chemical & Pharmaceutical Bulletin. (2000). Retrieved February 20, 2026, from [Link]

• Mass spectrometry of halogen-containing organic compounds - ResearchGate. (2025, August 5). Retrieved February 20, 2026, from [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - MDPI. (2017, January 27). Retrieved February 20, 2026, from [Link]

• Organic Compounds Containing Halogen Atoms - Chemistry LibreTexts. (2023, August 29). Retrieved February 20, 2026, from [Link]

• X-Pulse | Spectra - Oxford Instruments. (n.d.). Retrieved February 20, 2026, from [Link]

• Ch13 - Mass Spectroscopy - University of Calgary. (n.d.). Retrieved February 20, 2026, from [Link]

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• 6. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine proper disposal procedures

Executive Summary: The "Do Not Fail" Protocol

For the impatient researcher:

• Classification: Halogenated Organic Waste .[1][2] (Do not place in general organic solvent waste).

• Primary Hazard: Formation of corrosive Hydrogen Bromide (HBr) and Nitrogen Oxides (NOx) during combustion.

• Segregation: Keep separate from strong oxidizers (e.g., nitric acid, permanganates) and strong acids.[3][4]

• Disposal Path: High-temperature incineration with scrubber systems.

Chemical Profile & Hazard Assessment

To dispose of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine safely, we must understand its functional architecture.[3] It is not merely "organic waste"; it is a functionalized halogenated heterocycle .

The Molecular Logic of Hazard

As a Senior Application Scientist, I analyze the disposal risks based on the molecule's three distinct moieties. Understanding why these risks exist allows you to predict behavior during storage and disposal.

Moiety	Hazard Contribution (Causality)	Disposal Implication
Bromine Substituent	Thermal Decomposition: Upon incineration or fire, the C-Br bond cleaves to form Hydrogen Bromide (HBr) gas.[3]	CRITICAL: Must be tagged as "Halogenated."[5] Standard incinerators without scrubbers will corrode and release toxic plumes.
Pyridine Ring	Toxicity & Basicity: Pyridines are weak bases. They can form exothermic salts with strong acids. Combustion releases Nitrogen Oxides (NOx).	Segregation: Do not mix with acidic waste streams (e.g., waste H₂SO₄) to prevent heat generation in the waste drum.[3]
Ethoxybutoxy Chain	Peroxidation Potential: Ether chains can form explosive peroxides upon prolonged exposure to air/light, though less likely here than in simple ethers.	Stabilization: Ensure the container is light-resistant and tightly sealed. Test for peroxides if the waste is old (>1 year).

Pre-Disposal Stabilization: The Self-Validating System

Before this chemical leaves your bench, you must execute a Self-Validating Stability Check .[3] This prevents "mystery drum" explosions in the waste storage area.

Protocol: The "3-Point Check"

• The pH Validation:

  • Action: Dip a pH strip into the waste aliquot.

  • Requirement: pH should be neutral (6-8) or slightly basic.

  • Correction: If acidic (pH < 4), neutralize slowly with Sodium Bicarbonate before adding to the Halogenated Waste container.[3] Reason: Prevents exothermic acid-base reaction with the pyridine ring.[3]

• The Oxidizer Screen:

  • Action: Verify the waste stream does not contain Nitric Acid or Perchloric Acid.

  • Validation: Use potassium iodide (KI) starch paper if unsure of the mixture's history. Blue = Oxidizer present.

  • Result: If positive, quench with a reducing agent (e.g., Sodium Thiosulfate) before commingling.[3]

• The Phase Check:

  • Action: Visually inspect for bi-phasic layers (aqueous vs. organic).

  • Standard: This molecule is lipophilic. If an aqueous layer exists, separate it.[3][6] Disposal costs for "mixed aqueous/organic halogenated waste" are significantly higher than pure organic.

The Disposal Workflow (Step-by-Step)

This workflow ensures compliance with EPA RCRA regulations (40 CFR 261) and protects EHS personnel.

Step 1: Container Selection

• Material: High-Density Polyethylene (HDPE) or Amber Glass.

• Why: HDPE is resistant to the organic solvent matrix. Amber glass protects the ether side-chain from photo-degradation.

• Avoid: Metal cans (potential corrosion from hydrolysis of the bromine if moisture is present).

Step 2: Labeling (The "Chain of Custody")

Your label must be explicit. Vague labels like "Organic Waste" are a safety violation.

• Primary Tag: HALOGENATED SOLVENT WASTE

• Constituents: List "5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine" explicitly.

• Hazard Checkboxes: [x] Toxic [x] Irritant

Step 3: Segregation Decision Tree

The following diagram illustrates the critical decision logic for segregating this specific chemical.

Figure 1: Segregation logic flow to determine the correct waste stream, prioritizing the separation of aqueous phases to minimize disposal complexity.

Regulatory Compliance & Data

Compatibility Matrix

Use this table to determine if you can mix this chemical with other waste in your satellite accumulation area (SAA).

Chemical Class	Compatibility	Action
Acetone / Methanol	Compatible	Can be mixed in Halogenated Waste drum.
Dichloromethane (DCM)	Compatible	Ideal co-solvent for disposal.
Sulfuric/Nitric Acid	INCOMPATIBLE	STOP. Exothermic reaction / NOx generation.
Sodium Hydroxide	INCOMPATIBLE	STOP. Potential hydrolysis of Bromine; heat generation.
Metal Hydrides	INCOMPATIBLE	STOP. Fire/Explosion hazard.

RCRA Waste Codes (USA)

While this specific research intermediate may not have a listed "U-Code" (like Pyridine U196), it is regulated by characteristic.[3]

• D001 (Ignitable): If the flash point of the waste mixture is <60°C (depends on co-solvents).

• Halogenated Solvent List (F-Codes): If mixed with >10% spent methylene chloride or similar, it triggers F001/F002 listings.[3]

• Best Practice: If pure, label as "Non-Regulated Chemical Waste - Halogenated" unless toxicity data confirms otherwise, but treat with the severity of a regulated hazardous waste.[3]

Emergency Spill Management

If 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine is spilled outside the fume hood:

• Evacuate: The ether/pyridine combination can cause respiratory distress.

• PPE: Double Nitrile gloves, Lab coat, Safety Goggles.

• Absorbent: Use a Universal Absorbent Pads or Vermiculite . Do not use paper towels (combustible organic load).

• Clean Up:

  • Cover spill with absorbent.[4][5][7]

  • Scoop into a wide-mouth jar.

  • Label as "Debris contaminated with Halogenated Pyridine."

  • Wash surface with soap and water (do not use bleach, as it may react with amine residues).[3]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273. [Link][3]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200(g). [Link][3]

• PubChem. (n.d.). Compound Summary: Pyridine Derivatives Safety. National Library of Medicine. [Link](Note: Used for class-based hazard derivation).

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• 2. nipissingu.ca [nipissingu.ca]
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• 5. campusoperations.temple.edu [campusoperations.temple.edu]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. lobachemie.com [lobachemie.com]